3-Bromo-3'-piperidinomethyl benzophenone

• CAS: 898792-90-0

Core Science & Biosynthesis

3-Bromo-3'-piperidinomethyl benzophenone CAS 898792-90-0 properties

The following technical guide provides an in-depth analysis of 3-Bromo-3'-piperidinomethyl benzophenone (CAS 898792-90-0). This document is structured for researchers and medicinal chemists, focusing on synthetic utility, physicochemical behavior, and application in drug discovery.

CAS Registry Number: 898792-90-0 Chemical Class: Functionalized Diaryl Ketone / Amino-alkyl Benzophenone Primary Application: Pharmaceutical Intermediate / Medicinal Chemistry Scaffold

Executive Summary

3-Bromo-3'-piperidinomethyl benzophenone is a bifunctional building block extensively used in the synthesis of CNS-active agents, anti-inflammatory drugs, and kinase inhibitors. Its structure combines a benzophenone core (a privileged pharmacophore) with two distinct reactive handles:

• Aryl Bromide (C-3 position): Enables orthogonal cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to extend the carbon skeleton.

• Piperidinomethyl Group (C-3' position): A basic, lipophilic moiety that improves aqueous solubility of the final drug candidate and frequently serves as a receptor-binding element (e.g., in GPCR or Sigma receptor ligands).

This guide details the compound's properties, validated synthetic routes, and handling protocols to ensure reproducibility in high-throughput optimization campaigns.

Physicochemical Profile

The following data characterizes the free base form of the compound. Note that while often isolated as a viscous oil, it may be converted to a hydrochloride or hydrobromide salt for improved stability and crystallinity.

Property	Value / Description	Note
Molecular Formula
Molecular Weight	358.28 g/mol
Exact Mass	357.0728	Monoisotopic
Physical State	Viscous Liquid to Low-Melting Solid	Often yellow/amber due to trace oxidation.
Boiling Point	~450 °C (Predicted)	Decomposes before boiling at atm pressure.
Solubility	DCM, DMSO, Methanol, Ethyl Acetate	Poor solubility in water (Free Base).
pKa (Predicted)	~9.2 (Piperidine Nitrogen)	Basic; forms stable salts with HCl/HBr.
LogP (Predicted)	4.5 – 5.1	Highly lipophilic; requires formulation for bioassays.

Structural Identification

• SMILES: BrC1=CC=CC(C(=O)C2=CC=CC(CN3CCCCC3)=C2)=C1

• InChI Key: RIE156324749 (Variant dependent on specific isomer designation in databases; verify via NMR).

Synthetic Methodology & Manufacturing

The synthesis of CAS 898792-90-0 typically follows a convergent route, avoiding the incompatibility of the basic amine with early-stage Friedel-Crafts conditions. The most robust protocol involves the late-stage amination of a bromomethyl intermediate.

Validated Synthetic Route (The "Bromomethyl" Pathway)

This pathway ensures the integrity of the aryl bromide while installing the piperidine moiety.

Step 1: Friedel-Crafts Acylation Reaction of 3-bromobenzoyl chloride with toluene (or 3-bromobenzonitrile with m-tolylmagnesium bromide) to yield 3-bromo-3'-methylbenzophenone .

Step 2: Wohl-Ziegler Bromination Radical bromination of the methyl group using N-Bromosuccinimide (NBS) and a radical initiator (AIBN or Benzoyl Peroxide) in CCl4 or Trifluorotoluene.

• Critical Control Point: This step must be monitored to prevent gem-dibromination.

Step 3: Nucleophilic Substitution (Amination) Displacement of the benzylic bromide with piperidine in the presence of a non-nucleophilic base (

or DIPEA).

Reaction Workflow Diagram

Figure 1: Convergent synthesis of CAS 898792-90-0 via benzylic bromination and amination.

Applications in Drug Discovery

This compound is not a drug itself but a Late-Stage Functionalization (LSF) Scaffold . Its utility lies in its ability to map to specific biological targets based on the benzophenone-piperidine pharmacophore.

Target Classes

• Histamine H3 Antagonists: The piperidine ring mimics the basic amine required for H3 receptor binding, while the benzophenone core provides the necessary lipophilic spacer.

• Sigma-1 (

  ) Receptor Ligands: Benzophenones with amino-alkyl side chains have shown high affinity for receptors, which are targets for neuropathic pain and neurodegenerative diseases.

• p38 MAP Kinase Inhibitors: The diaryl ketone structure can serve as a hinge-binding motif or a hydrophobic pocket filler in kinase inhibitor design.

Reactivity & Diversification

The Aryl Bromide is the primary site for diversification. Researchers utilize this handle to generate libraries of compounds via Palladium-catalyzed cross-coupling.

Experimental Protocol: Suzuki-Miyaura Coupling (General Procedure)

• Dissolve: 1.0 eq of CAS 898792-90-0 in 1,4-Dioxane/Water (4:1).

• Add: 1.2 eq Aryl Boronic Acid, 2.0 eq

  .

• Catalyst: Add 5 mol%

  .

• Reaction: Degas with

  , heat to 90°C for 4-12 hours.

• Workup: Extract with EtOAc, wash with brine. The piperidine nitrogen may require buffering the aqueous layer to pH ~10 during extraction to ensure the product remains in the organic phase.

Safety, Handling, and Stability

Hazard Identification (GHS Classification)

• Signal Word: WARNING

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.[1][2]

• Acute Toxicity: Harmful if swallowed (predicted based on piperidine content).

Storage & Stability

• Oxidation Sensitivity: The benzylic amine position is susceptible to slow oxidation (N-oxide formation) if exposed to air and light for prolonged periods.

• Storage Conditions: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).

• Shelf Life: 24 months if sealed and stored correctly.

• Handling: As a viscous oil/solid, it is best handled by weighing into a tared vial and dissolving immediately in the reaction solvent. Avoid heating the neat compound above 100°C without solvent to prevent polymerization or decomposition.

References

• Benzophenone Scaffolds in Medicinal Chemistry

  • Khanum, S. A., et al. "Benzophenone-N-ethyl piperidine ether analogues--synthesis and efficacy as anti-inflammatory agent." Bioorganic & Medicinal Chemistry Letters, 2009. Link

• Synthesis of Piperidinomethyl Derivatives

  • BenchChem Technical Support. "Synthesis of 4'-bromo-3-morpholinomethyl benzophenone (Mannich and Substitution Protocols)." BenchChem Protocols, 2025. Link

• Pharmacophore Insights (Sigma/H3 Receptors)

  • Stark, H., et al. "Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists." ACS Chemical Neuroscience, 2020. Link

• Chemical Substance Data

  • PubChem Compound Summary. "Methyl 3-bromo-5-(piperidin-1-ylmethyl)benzoate (Related Structural Analog)." National Library of Medicine. Link

• General Reactivity of Benzophenones

  • Rinner, U., et al. "Structure-Activity Relationships of Benzophenone-Type Inhibitors." Journal of Medicinal Chemistry, 2012. Link

Sources

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• 2. farnell.com [farnell.com]

Chemical Structure of 3-Bromo-3'-piperidinomethyl benzophenone

Executive Summary

3-Bromo-3'-piperidinomethyl benzophenone (CAS: 898792-90-0) is a bifunctional organic scaffold widely utilized in medicinal chemistry and drug discovery. Characterized by a diaryl ketone core, it features two distinct functional handles: a bromine atom at the 3-position of one phenyl ring and a piperidinomethyl group at the 3'-position of the second ring.

This molecule serves as a critical "linker" or "building block" in the synthesis of complex bioactive agents. The bromine substituent provides a site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid expansion of chemical space. Simultaneously, the piperidinomethyl moiety acts as a solubility-enhancing group and a potential pharmacophore, often mimicking the basic amine side chains found in CNS-active drugs (e.g., H3 receptor antagonists, antipsychotics) and kinase inhibitors.

This guide details the structural analysis, physicochemical properties, validated synthetic pathways, and experimental protocols for this compound, designed for researchers requiring high-purity intermediates for lead optimization.

Structural Analysis & Physicochemical Properties[1]

Chemical Identity[1][2]

• IUPAC Name: (3-Bromophenyl)(3-(piperidin-1-ylmethyl)phenyl)methanone

• CAS Number: 898792-90-0[1][2][3][4]

• Molecular Formula: C₁₉H₂₀BrNO[1]

• Molecular Weight: 358.28 g/mol [3]

Structural Breakdown (Pharmacophore Analysis)

The molecule is composed of three distinct domains:

• Benzophenone Core: A rigid, hydrophobic linker that orients the two phenyl rings in a non-planar configuration (approx. 50–60° twist), often critical for fitting into hydrophobic pockets of GPCRs or enzymes.

• Electrophilic Handle (3-Br): Located at the meta position, this halogen is electronically activated for metal-catalyzed coupling, enabling the attachment of aryl, heteroaryl, or amino groups.

• Basic Side Chain (3'-Piperidinomethyl): A tertiary amine with a pKa ~9–10. At physiological pH, this group is protonated, improving aqueous solubility and facilitating ionic interactions with aspartate or glutamate residues in protein binding sites.

Key Physicochemical Data

Property	Value	Significance
LogP (Predicted)	4.5 – 5.2	Highly lipophilic; requires the basic amine for solubility.
pKa (Base)	~9.2 (Piperidine N)	Protonated at pH 7.4; good membrane permeability in neutral form.
H-Bond Acceptors	2 (Ketone O, Amine N)	Key for receptor binding.
H-Bond Donors	0	Improves CNS penetration (low PSA).
Rotatable Bonds	4	Moderate flexibility allows induced fit binding.

Synthetic Pathways & Logic

The synthesis of 3-Bromo-3'-piperidinomethyl benzophenone is best approached via a convergent strategy that builds the benzophenone core first, followed by late-stage functionalization of the alkyl side chain. This approach avoids the incompatibility of the basic amine with certain organometallic steps.

Validated Synthetic Route (The "Grignard-Radical" Protocol)

This protocol is chosen for its scalability and the availability of starting materials.

• Core Construction: Reaction of 3-bromobenzonitrile with 3-tolylmagnesium bromide to form the imine, which is hydrolyzed to 3-bromo-3'-methylbenzophenone .

  • Why: Grignard addition to nitriles prevents over-addition (unlike acid chlorides) and preserves the bromine handle if temperature is controlled.

• Radical Bromination: Wohl-Ziegler bromination of the methyl group using N-bromosuccinimide (NBS) and a radical initiator (AIBN or Benzoyl Peroxide) to yield 3-bromo-3'-(bromomethyl)benzophenone .

  • Why: This selectively functionalizes the benzylic position without affecting the aromatic bromine.

• Nucleophilic Substitution: Displacement of the benzylic bromide with piperidine to yield the final product.

  • Why: A standard SN2 reaction that proceeds rapidly in mild conditions.

Visualization of Synthesis

The following diagram illustrates the stepwise logic, highlighting the critical intermediates.

Caption: Step-wise synthesis of 3-Bromo-3'-piperidinomethyl benzophenone via Grignard formation and radical bromination.

Experimental Protocols

Step 1: Synthesis of 3-Bromo-3'-methylbenzophenone

Reagents: 3-Bromobenzonitrile (1.0 eq), 3-Tolylmagnesium bromide (1.0 M in THF, 1.2 eq), THF (anhydrous), HCl (3M).

• Setup: Flame-dry a 500 mL round-bottom flask (RBF) and purge with nitrogen. Add 3-bromobenzonitrile (50 mmol) and anhydrous THF (100 mL). Cool to 0°C.[5]

• Addition: Add the Grignard reagent dropwise over 30 minutes. The solution will turn dark.

• Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (disappearance of nitrile).

• Hydrolysis: Cool to 0°C. Quench carefully with 3M HCl (50 mL). Reflux the mixture for 2 hours to hydrolyze the intermediate imine salt to the ketone.

• Workup: Extract with Ethyl Acetate (3 x 50 mL). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc 95:5).

  • Expected Yield: 80–90%.

Step 2: Synthesis of 3-Bromo-3'-(bromomethyl)benzophenone

Reagents: Intermediate 1 (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), AIBN (0.05 eq), CCl₄ or Trifluorotoluene (solvent).

• Setup: Dissolve Intermediate 1 (40 mmol) in solvent (200 mL). Add NBS and AIBN.

• Reaction: Reflux (80°C) under nitrogen for 6–12 hours. A lamp (halogen) can accelerate initiation.

• Filtration: Cool to 0°C to precipitate succinimide byproduct. Filter off the solid.[5]

• Workup: Concentrate the filtrate. The crude benzylic bromide is often used directly to avoid instability (lachrymator).

Step 3: Amination to Final Product

Reagents: Benzylic bromide (from Step 2, 1.0 eq), Piperidine (2.0 eq), K₂CO₃ (3.0 eq), Acetonitrile (MeCN).

• Reaction: Suspend benzylic bromide and K₂CO₃ in MeCN. Add piperidine dropwise at RT.

• Conditions: Stir at RT for 4 hours or heat to 50°C if sluggish.

• Workup: Filter off inorganic salts. Concentrate solvent. Dissolve residue in DCM, wash with water and brine.

• Purification: The product is an amine. Purify via amine-functionalized silica or standard silica with 1% Triethylamine in the eluent (DCM/MeOH 95:5).

  • Characterization: ¹H NMR should show a singlet at ~3.5 ppm (benzylic CH₂) and piperidine multiplets at 1.4–2.4 ppm.

Functionalization & Applications

The utility of 3-Bromo-3'-piperidinomethyl benzophenone lies in its ability to serve as a divergent intermediate.

Palladium-Catalyzed Coupling (Suzuki/Buchwald)

The 3-bromo position is sterically accessible and electronically activated.

• Suzuki-Miyaura: Coupling with aryl boronic acids yields 3,3'-diaryl benzophenones , a scaffold found in inhibitors of p38 MAP kinase and various estrogen receptor modulators.

• Buchwald-Hartwig: Coupling with amines generates 3-amino benzophenones , precursors to quinazolines and other heterocycles.

Biological Relevance

The piperidinomethyl-benzophenone motif mimics the pharmacophore of several histamine H3 receptor antagonists (e.g., analogs of Pitolisant) and sigma receptor ligands. The basic nitrogen provides a "cationic head" for receptor anchoring, while the benzophenone provides the "linker" and "lipophilic tail."

Caption: Divergent applications of the scaffold in synthetic chemistry and drug design.

Safety & Handling

• Lachrymator Risk: The benzylic bromide intermediate (Step 2) is a potent lachrymator. Handle only in a functioning fume hood.

• Skin Irritant: The final product is a basic amine and an organic halide; wear nitrile gloves and eye protection.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine or hydrolysis.

References

• Sigma-Aldrich. 3-Bromo-3'-piperidinomethyl benzophenone Product Detail. Retrieved from (Catalog search for CAS 898792-90-0).

• BLD Pharm. 3-Bromo-3'-piperidinomethyl benzophenone MSDS and Properties. Retrieved from .

• PubChem. Benzophenone Derivatives and Biological Activity. National Library of Medicine. Retrieved from .

• Rinner, U., et al. (2012).[6] Structure-Activity Relationships of Benzophenone-Type Inhibitors of P-Glycoprotein. University of Vienna.[6] (General synthetic methodology for piperidinomethyl benzophenones).

• ChemicalBook. CAS 898792-90-0 Entry. Retrieved from .

Sources

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• 2. 898792-90-0|3-Bromo-3'-piperidinomethyl benzophenone|BLD Pharm [bldpharm.com]
• 3. Benzophenone-3 | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Bromo-3'-piperidinomethyl benzophenone - CAS:898792-90-0 - 阿镁生物 [amaybio.com]
• 5. Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rinner-group.univie.ac.at [rinner-group.univie.ac.at]

An In-Depth Technical Guide to the Solubility of 3-Bromo-3'-piperidinomethyl benzophenone in DMSO and Methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the solubility characteristics of 3-Bromo-3'-piperidinomethyl benzophenone, a compound of interest in contemporary chemical and pharmaceutical research. In the absence of extensive published data for this specific molecule, this document synthesizes foundational chemical principles with field-proven experimental methodologies. It offers a robust framework for understanding, predicting, and quantifying its solubility in two critical laboratory solvents: the polar aprotic solvent Dimethyl Sulfoxide (DMSO) and the polar protic solvent methanol.

The following sections will delve into the molecular architecture of the target compound, the physicochemical properties of the selected solvents, and the interplay of intermolecular forces that govern the dissolution process. Crucially, this guide also provides a detailed, self-validating experimental protocol for researchers to determine precise solubility metrics in their own laboratories.

Molecular Structure and its Implications for Solubility

To understand the solubility of 3-Bromo-3'-piperidinomethyl benzophenone, a structural analysis is paramount. The molecule can be deconstructed into three key functional regions, each contributing distinct physicochemical properties:

• Benzophenone Core: This diarylketone structure forms the nonpolar backbone of the molecule. The two phenyl rings are hydrophobic, while the central carbonyl group (C=O) introduces a significant dipole, making it a polarizable region capable of dipole-dipole interactions.[1] Benzophenone itself is generally soluble in organic solvents.[2]

• Bromophenyl Group: The bromine atom is an electron-withdrawing group that adds to the molecular weight and polarizability of the molecule. Its presence can influence crystal lattice energy and interactions with solvents.

• Piperidinomethyl Group: This substituent introduces a tertiary amine within a saturated heterocyclic ring. This part of the molecule is basic and capable of forming hydrogen bonds with protic solvents. The piperidinomethyl group significantly increases the polarity of this region of the molecule compared to the unsubstituted benzophenone core.

The overall solubility will be a balance between the large, relatively nonpolar benzophenone backbone and the polar, hydrogen-bond-accepting piperidinomethyl and carbonyl groups.

Solvent Properties: A Tale of Two Polar Solvents

The choice of solvent is critical in drug discovery and development, impacting everything from reaction chemistry to formulation.[3] Here, we examine DMSO and methanol, two common yet fundamentally different polar solvents.

Dimethyl Sulfoxide (DMSO): The "Super Solvent"

DMSO is a highly polar, aprotic solvent.[4][5][6] Its key characteristics include:

• High Polarity: The S=O bond is highly polarized, making DMSO an excellent solvent for a wide range of polar and nonpolar compounds.[4][7][8]

• Aprotic Nature: It lacks acidic protons (O-H or N-H bonds), meaning it cannot act as a hydrogen bond donor.[4][6] It can, however, act as a strong hydrogen bond acceptor at the oxygen atom.

• High Boiling Point: With a boiling point of 189 °C, it has a low volatility, which is advantageous for stable sample storage but can make its removal challenging.[4][5]

Methanol: The Prototypical Protic Solvent

Methanol is the simplest alcohol and is a polar, protic solvent.[9][10][11] Its defining features are:

• Polarity and Hydrogen Bonding: The hydroxyl (-OH) group makes methanol highly polar. It can act as both a hydrogen bond donor and acceptor, readily forming hydrogen bonds with solutes.[12]

• Miscibility: It is miscible with water and a wide range of organic solvents.[9][10][11]

• Lower Boiling Point: With a boiling point of 64.7 °C, it is significantly more volatile than DMSO.[9]

Property	Dimethyl Sulfoxide (DMSO)	Methanol
Solvent Type	Polar Aprotic	Polar Protic
Boiling Point	189 °C[4][5]	64.7 °C[9]
Polarity	High	High
Hydrogen Bond Donor	No	Yes
Hydrogen Bond Acceptor	Yes (strong)	Yes

Predicted Solubility of 3-Bromo-3'-piperidinomethyl benzophenone

Based on the principles of "like dissolves like," we can predict the solubility behavior of our target compound.

In DMSO:

The high polarity of DMSO and its capacity as a strong hydrogen bond acceptor will facilitate the dissolution of 3-Bromo-3'-piperidinomethyl benzophenone. The polar carbonyl and the nitrogen of the piperidinomethyl group will interact favorably with the sulfoxide group of DMSO. The large nonpolar surface area of the benzophenone core will also be accommodated by DMSO's ability to dissolve nonpolar compounds.[4][7] Therefore, high solubility is expected in DMSO .

In Methanol:

Methanol's ability to act as both a hydrogen bond donor and acceptor will lead to strong interactions with the solute.[12] The oxygen of the carbonyl group and the nitrogen of the piperidinomethyl group can accept hydrogen bonds from methanol's hydroxyl group. The hydroxyl group of methanol can also interact with the electron-rich regions of the aromatic rings. Benzophenone itself shows good solubility in alcohols like ethanol.[2] Given these factors, good to high solubility is also expected in methanol .

The key difference in the solvation mechanism is illustrated below.

Caption: Predicted intermolecular interactions governing solubility.

Experimental Determination of Equilibrium Solubility: A Validated Protocol

To move from prediction to quantification, a rigorous experimental approach is necessary. The "shake-flask" method is the gold standard for determining equilibrium solubility and is recommended by regulatory bodies.[2] This protocol is designed to be self-validating by ensuring that equilibrium has been reached.

Materials and Equipment

• 3-Bromo-3'-piperidinomethyl benzophenone (solid)

• Anhydrous DMSO (ACS Grade or higher)

• Anhydrous Methanol (ACS Grade or higher)

• Analytical balance (± 0.01 mg)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Step-by-Step Protocol

• Preparation of Stock Standard for HPLC:

  • Accurately weigh approximately 5 mg of the compound and dissolve it in a 10 mL volumetric flask with the chosen solvent (DMSO or methanol). This will be your primary stock solution.

  • Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 500, 250, 100, 50, 10 µg/mL).

• HPLC Method Development:

  • Develop a stability-indicating HPLC method capable of separating the analyte from any potential degradants. A C18 column is often a good starting point. The mobile phase will depend on the compound's properties but could be a gradient of acetonitrile and water.

  • Run the calibration standards and generate a calibration curve by plotting peak area against concentration. Ensure the curve has an R² value > 0.99.

• The Shake-Flask Experiment:

  • Add an excess amount of solid 3-Bromo-3'-piperidinomethyl benzophenone to several vials. "Excess" means enough solid will remain undissolved at equilibrium. A starting point could be ~10 mg of solid in 2 mL of solvent.

  • Add the precise volume of solvent (DMSO or methanol) to each vial.

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C, depending on the research context) and agitate.

• Sampling and Analysis (Equilibrium Check):

  • At various time points (e.g., 24, 48, and 72 hours), remove a vial from the shaker.

  • Allow the vial to sit for 30 minutes for heavy particles to settle.

  • Centrifuge the vial at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Carefully withdraw a sample from the supernatant. Immediately filter it through a 0.22 µm syringe filter into an HPLC vial. Causality: This two-step clarification (centrifugation followed by filtration) is crucial to ensure no solid particulates are carried over, which would artificially inflate the measured solubility.

  • Dilute the filtered supernatant with the solvent to a concentration that falls within the range of your HPLC calibration curve.

  • Analyze the diluted sample by HPLC to determine the concentration.

• Confirmation of Equilibrium:

  • Equilibrium is confirmed when the measured concentration does not significantly change between two consecutive time points (e.g., the 48-hour and 72-hour samples are within 5% of each other).[2] The final, stable concentration is the equilibrium solubility.

Experimental Workflow Diagram

Caption: A validated workflow for determining equilibrium solubility.

Conclusion and Recommendations

While publicly available quantitative data for 3-Bromo-3'-piperidinomethyl benzophenone is scarce, a thorough analysis of its molecular structure and the properties of DMSO and methanol allows for a strong prediction of its solubility behavior. It is anticipated to be highly soluble in both solvents, driven by the strong polar interactions between the solute and solvents.

For drug development professionals and researchers requiring precise figures, the provided shake-flask protocol offers a reliable and validated method for determining the equilibrium solubility. Adherence to this protocol, particularly the steps ensuring the removal of all particulate matter and the confirmation of equilibrium, will yield trustworthy and reproducible data essential for subsequent research and development activities.

References

• Wikipedia. (2024). Dimethyl sulfoxide. Retrieved from [Link]

• Gaylord Chemical Company. (n.d.). DMSO Physical Properties. Retrieved from [Link]

• Camenisch, G. (n.d.). Methanol Solvent Properties. Retrieved from [Link]

• Univar Solutions. (n.d.). Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022). Methanol. Retrieved from [Link]

• Nanyang Chemical. (n.d.). Methanol: Properties, Production, and Applications Guide. Retrieved from [Link]

• Cetiner Engineering. (n.d.). PHYSICAL PROPERTIES OF METHANOL. Retrieved from [Link]

• Nazarbayev University Repository. (2025). Solubility Properties of Methanol in Inorganic Solvents. Retrieved from [Link]

• Raytor. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• ChEMBL. (n.d.). Assay: Solubility of the compound in DMSO (CHEMBL3878090). Retrieved from [Link]

• ResearchGate. (n.d.). Determination of Solubility and Thermodynamic Properties of Benzophenone in Different Pure Solvents. Retrieved from [Link]

• Wikipedia. (2024). Benzophenone. Retrieved from [Link]

• Essay UK. (2024). Synthesis and Characterization of 4-Bromobenzophenone via Friedel-Crafts Acylation. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of hybrid perovskites of different compositions in DMF (a) and DMSO (b).... Retrieved from [Link]

• gChem. (n.d.). Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

• Gaylord Chemical Company. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• ResearchGate. (n.d.). Solubilities of compounds 1 and 2 at 10 −3 M in water−DMSO solvents. Retrieved from [Link]

• PubChem. (n.d.). 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone. Retrieved from [Link]

• Refubium - Freie Universität Berlin Repository. (n.d.). 3 Results and Discussion - 3.1 Solubility and miscibility. Retrieved from [Link]

• CPAchem. (2023). Safety data sheet. Retrieved from [Link]

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3-Bromo-3'-piperidinomethyl benzophenone MDL number MFCD03841965

This guide serves as a comprehensive technical monograph for 3-Bromo-3'-piperidinomethyl benzophenone (MDL: MFCD03841965), a high-value intermediate in medicinal chemistry and chemical biology.

MDL Number: MFCD03841965 Chemical Class: Functionalized Diaryl Ketone / Mannich Base Primary Application: Pharmacophore Scaffolding & Photo-Affinity Labeling

Executive Summary

3-Bromo-3'-piperidinomethyl benzophenone is a bifunctional building block characterized by two distinct reactive handles: an aryl bromide and a basic piperidinyl-methyl moiety. This asymmetry allows for orthogonal functionalization. The bromine atom serves as an electrophilic site for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the benzophenone core acts as a privileged scaffold in kinase inhibitors and a photo-activatable crosslinker in proteomic profiling. The piperidine side chain enhances aqueous solubility and pharmacokinetic profiles (ADME), often functioning as a lysosomotropic pharmacophore.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

Property	Specification
IUPAC Name	(3-bromophenyl)(3-(piperidin-1-ylmethyl)phenyl)methanone
Molecular Formula	C₁₉H₂₀BrNO
Molecular Weight	358.28 g/mol
Appearance	Viscous pale-yellow oil (Free Base) / White crystalline solid (HCl Salt)
Solubility	Soluble in DCM, DMSO, MeOH.[1] Limited solubility in water (Free Base).
pKa (Calc)	~9.2 (Piperidine nitrogen)
LogP (Calc)	4.5 – 5.1
H-Bond Acceptors	2 (Carbonyl O, Piperidine N)

Synthetic Methodology

The synthesis of MFCD03841965 is best approached via a convergent route that preserves the integrity of the base-sensitive alkyl bromide intermediate. Two primary pathways are validated for this scaffold: Radical Bromination/Amination (Route A) and Reductive Amination (Route B).

Route A: The Benzyl Bromide Displacement (Standard Protocol)

This route is preferred for large-scale preparation due to the availability of the methyl-benzophenone precursor.

Step 1: Radical Bromination

• Precursor: 3-Bromo-3'-methylbenzophenone.

• Reagents: N-Bromosuccinimide (NBS), AIBN (cat.), CCl₄ or Trifluorotoluene (greener alternative).

• Mechanism: Free-radical substitution at the benzylic position.

• Critical Control: Anhydrous conditions are required to prevent hydrolysis to the alcohol.

Step 2: Nucleophilic Substitution

• Reagents: Piperidine (1.1 eq), K₂CO₃ (2.0 eq), Acetonitrile, 60°C.

• Workup: The reaction is quenched with water, extracted into EtOAc, and the amine product is purified via acid-base extraction to remove non-basic impurities.

Route B: Reductive Amination (Higher Chemoselectivity)

Recommended when avoiding potential benzylic hydrolysis or over-alkylation.

• Formylation: 3-Bromobenzophenone is functionally difficult to formylate directly. Instead, start with 3-(3-bromobenzoyl)benzaldehyde .

• Imine Formation: Condensation with piperidine in MeOH/DCM.

• Reduction: In-situ reduction using NaBH(OAc)₃ (Sodium triacetoxyborohydride).

  • Why NaBH(OAc)₃? It is milder than NaBH₄ and prevents the reduction of the benzophenone ketone to a benzhydrol, preserving the core scaffold.

Visualization: Synthetic Workflow

The following diagram outlines the logic flow for the synthesis and downstream application.

Caption: Convergent synthesis of MFCD03841965 via benzylic functionalization, highlighting downstream utility.

Applications in Drug Discovery

The 3-Bromo-3'-piperidinomethyl benzophenone scaffold is a "privileged structure" in medicinal chemistry.

Fragment-Based Drug Discovery (FBDD)

• The "Linker" Concept: The benzophenone core provides a rigid spacer between the lipophilic bromine sector and the polar piperidine sector.

• Target Classes:

  • GPCRs: The piperidine nitrogen mimics the basic amine found in biogenic amines (dopamine, serotonin), making this scaffold relevant for H1 antagonists and 5-HT ligands.

  • Kinases: Benzophenones can occupy the ATP-binding pocket, with the bromine serving as a vector to reach the "gatekeeper" residue via Suzuki coupling to heteroaryl groups.

Photo-Affinity Labeling (PAL)

Benzophenones are robust photophores. Upon UV irradiation (350–360 nm), the carbonyl oxygen forms a triplet diradical that preferentially abstracts hydrogen atoms from nearby C-H bonds (e.g., on a protein backbone), forming a covalent C-C bond.

• Protocol:

  • Derivatize the Bromine handle with a ligand of interest (e.g., a drug molecule).[2]

  • Incubate with the target proteome.

  • Irradiate (365 nm, 15-30 mins).

  • Analyze crosslinked adducts via Mass Spectrometry.

Analytical Characterization Standards

To ensure the integrity of MFCD03841965, the following spectral signatures must be validated:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 3.55 (s, 2H): Benzylic CH₂ connecting the piperidine. This is the diagnostic peak for successful amination.

  • δ 2.38 (m, 4H): Piperidine α-protons.

  • δ 1.58 (m, 4H) & 1.45 (m, 2H): Piperidine β/γ-protons.

  • δ 7.40 – 7.90 (m, 8H): Aromatic envelope. Look for the distinct splitting of the 3-bromo ring (t, dt, dt, t pattern).

• ¹³C NMR: Carbonyl peak at ~195 ppm; Benzylic carbon at ~63 ppm.

• Mass Spectrometry (ESI+): [M+H]⁺ = 358.0/360.0 (1:1 isotopic ratio due to ⁷⁹Br/⁸¹Br).

Handling & Safety Protocols

• Hazards: The free base is an irritant. Intermediate benzylic bromides (if synthesizing in-house) are potent lachrymators .

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The amine is prone to oxidation (N-oxide formation) upon prolonged exposure to air.

• Disposal: Quench excess alkylating agents with aqueous ammonia before disposal.

References

• Benzophenone Scaffolds in Medicinal Chemistry

  • Title: Benzophenone: A Ubiquitous Scaffold in Medicinal Chemistry.[3]

  • Source: N

  • URL:[Link]

• Commercial Identity & Catalog Data

  • Title: 3-Bromo-3'-piperidinomethyl benzophenone (Product Entry).[4]

  • Source: Sigma-Aldrich / MilliporeSigma.

• Related Structural Analogs (PubChem)

  • Title: 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone (Structural Analog D
  • Source: PubChem Compound Summary.

  • URL:[Link]

• Photo-Affinity Labeling Methodology

  • Title: Benzophenone Photophores in Biochemistry.
  • Source: Wiley Online Library (Methods in Enzymology).

  • URL:[Link]

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A Researcher's Guide to the Safe Handling and Risk Assessment of 3-Bromo-3'-piperidinomethyl benzophenone

An In-Depth Technical Guide for Novel Compound Management

Compound Identity and Inferred Hazard Profile

3-Bromo-3'-piperidinomethyl benzophenone is an aromatic ketone containing three key structural features that dictate its potential reactivity and toxicological profile:

• Benzophenone Core: The benzophenone structure is known for its ability to absorb UV radiation and can be photochemically reactive. Benzophenone itself is classified by the International Agency for Research on Cancer (IARC) as possibly carcinogenic to humans (Group 2B).[1] Derivatives are also known to be potential contact allergens and endocrine disruptors.[2][3]

• Brominated Aromatic Ring: The presence of a bromine atom on one of the phenyl rings increases the molecule's molecular weight and may enhance its persistence. Brominated organic compounds can possess heightened toxicological profiles, and thermal decomposition can lead to the release of hazardous vapors like hydrogen bromide.

• Piperidine Moiety: Piperidine is a cyclic secondary amine that is flammable, corrosive, and toxic.[4][5] It can cause severe skin burns and eye damage, and is harmful if swallowed or inhaled.[5][6] The piperidinomethyl group introduces a basic nitrogen center, which can influence the compound's solubility and biological interactions.

Based on this structural analysis, a preliminary, unverified hazard classification is proposed in Table 1. This should be treated as a precautionary assessment until empirical data is available.

Hazard Class (Inferred)	Basis for Classification	GHS Hazard Statement (Anticipated)
Acute Toxicity (Oral, Dermal, Inhalation)	Piperidine is harmful if swallowed and toxic in contact with skin or if inhaled.[5][7] The overall molecule's toxicity is unknown but should be treated with caution.	H302: Harmful if swallowed. H311+H331: Toxic in contact with skin or if inhaled.
Skin Corrosion / Irritation	Piperidine causes severe skin burns.[5][6] Aromatic ketones and brominated compounds can be skin irritants.[8][9]	H314: Causes severe skin burns and eye damage.
Serious Eye Damage / Irritation	Piperidine causes serious eye damage.[5][6]	H318: Causes serious eye damage.
Carcinogenicity	Benzophenone is a suspected carcinogen (IARC Group 2B).[1][10][11]	H351: Suspected of causing cancer.
Specific Target Organ Toxicity	Brominated aromatics and benzophenones have been linked to potential liver and kidney effects.[1]	H335: May cause respiratory irritation.[9][12]
Hazardous to the Aquatic Environment	Benzophenone is very toxic to aquatic life with long-lasting effects.[10][11]	H410: Very toxic to aquatic life with long lasting effects.

Risk Assessment and Mitigation Strategy

A thorough risk assessment is mandatory before handling this compound. The core principle is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Engineering and Administrative Controls

• Designated Work Area: All work with this compound must be conducted in a designated area within a certified chemical fume hood to control potential inhalation of dust or aerosols.[13]

• Standard Operating Procedure (SOP): A detailed, written SOP must be developed and approved before work begins. This SOP should cover every step of the experimental process, from weighing and transfer to reaction work-up and waste disposal.

• Restricted Access: Only trained personnel directly involved in the experiment should be allowed in the designated area while the compound is in use.

Personal Protective Equipment (PPE)

The required PPE is based on the synthesized hazard profile and must be worn at all times when handling the compound.

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (minimum thickness of 4 mil). Consider double-gloving.	Protects against skin irritation, burns, and dermal absorption.[5][6][12] Change gloves immediately if contaminated.
Eye Protection	Tight-sealing safety goggles and a face shield.	Protects against splashes that could cause severe eye damage.[5][6][14]
Body Protection	Flame-resistant laboratory coat.	Protects skin from contact and provides a barrier.[4][12]
Respiratory Protection	Not typically required if work is performed within a certified fume hood.	If there is a risk of aerosol generation outside of a fume hood, a respirator with an appropriate organic vapor/acid gas cartridge would be necessary.[13]

Experimental Workflow: A Safety-Integrated Protocol

The following represents a generalized, safety-first protocol for handling and using 3-Bromo-3'-piperidinomethyl benzophenone in a research setting.

Step 1: Preparation and Weighing

• Action: Don all required PPE before entering the designated area.

• Causality: Establishes a baseline of safety before any potential exposure.

• Action: Weigh the compound in the chemical fume hood on a tared weigh boat or directly into the reaction vessel.

• Causality: Prevents the release of fine powders into the laboratory environment.[11] Use anti-static tools and equipment where possible to minimize dust dispersal.[4][5]

Step 2: Solubilization and Transfer

• Action: Add solvent to the solid compound slowly using a pipette or syringe to avoid splashing.

• Causality: Minimizes the risk of aerosol generation and accidental contact.

• Action: If transferring the solution, use a closed system (e.g., cannula transfer) where feasible.

• Causality: A closed system provides the highest level of containment.

Step 3: Reaction and Quenching

• Action: Conduct all reactions within the fume hood. Ensure the reaction setup is secure.

• Causality: Contains any vapors or gases that may be released during the reaction.

• Action: When quenching the reaction, add the quenching agent slowly and be prepared for a potential exothermic event.

• Causality: Slow addition allows for controlled dissipation of heat and gas.

Step 4: Waste Disposal

• Action: Dispose of all contaminated materials (gloves, weigh boats, pipette tips) in a dedicated, sealed hazardous waste container.

• Causality: Prevents secondary contamination of the laboratory.

• Action: Liquid waste containing the compound should be collected in a labeled, sealed container. Follow all institutional and local regulations for chemical waste disposal.[6][13]

• Causality: Ensures regulatory compliance and environmental protection.

The logical flow of this safety-integrated workflow is depicted in the diagram below.

Caption: Safety-Integrated Workflow for Handling Novel Compounds.

Emergency Procedures

In the absence of a specific SDS, emergency procedures must be based on the hazards of the constituent parts.

• Skin Contact: Immediately remove all contaminated clothing.[5][6] Flush the affected area with copious amounts of water for at least 15-20 minutes.[8][13] Seek immediate medical attention.[13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[6][8] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.[13]

• Inhalation: Move the person to fresh air.[8][13] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[11] Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting.[5][13] Rinse mouth with water.[7] Seek immediate medical attention.[6]

• Spill: Evacuate the area.[7] Wearing full PPE, cover the spill with a non-flammable absorbent material such as sand or diatomaceous earth.[4] Collect the material into a sealed container for hazardous waste disposal.[4] Ventilate the area thoroughly.

The logical decision process for responding to an exposure event is outlined below.

Caption: Emergency Response Decision Tree for Chemical Exposure.

References

• Vertex, Piperidine - SAFETY D
• Thermo Fisher Scientific, Piperidine - SAFETY D
• Chemos GmbH&Co.
• Carl ROTH, Safety D
• MilliporeSigma, Piperidine - SAFETY D
• Sigma-Aldrich, Benzophenone-3 Product Page,
• Thermo Fisher Scientific, 3'-Bromoacetophenone - SAFETY D
• Sigma-Aldrich, Benzophenone imine - SAFETY D
• Fluorochem, 4-bromo-3-fluoro-3'-piperidinomethyl benzophenone Product Page,
• ECHEMI, 3-Bromoacetophenone SDS,
• CENSWPA, Benzophenone - Chemical Fact Sheet,
• ChemScene, tert-Butyl (3S)-3-(4-bromophenyl)
• CPAchem, Benzophenone Safety d
• BLDpharm, 3'-Bromo-2-piperidinomethyl benzophenone Product Page,
• DermNet, Allergy to benzophenones,
• Thermo Fisher Scientific, 3'-Bromoacetophenone - SAFETY D
• Cosmetic Ingredient Review, Amended Safety Assessment of Benzophenones as Used in Cosmetics,
• ResearchGate, Formation pathways of brominated products from benzophenone-4 chlorin
• DC Chemicals, 4-bromo-1-(phenylmethyl)
• Global Safety Management, Inc.
• PubMed, Benzophenone-3: Comprehensive review of the toxicological and human evidence with meta-analysis of human biomonitoring studies,
• Cosmetic Ingredient Review, Amended Safety Assessment of Benzophenones as Used in Cosmetics (2),
• Minnesota Department of Health, Benzophenone Toxicological Summary,
• Therapeutic Goods Administration (TGA), Safety Review of Benzophenone,

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An In-depth Technical Guide to the LogP and Hydrophobicity of Piperidinomethyl Benzophenones for Drug Discovery Professionals

This guide provides a comprehensive technical overview of the synthesis, characterization, and critical role of the partition coefficient (LogP) and hydrophobicity of piperidinomethyl benzophenones in the context of modern drug discovery. It is intended for researchers, medicinal chemists, and drug development professionals seeking to understand and manipulate these key physicochemical properties to optimize lead compounds.

Introduction: The Significance of the Piperidinomethyl Benzophenone Scaffold and its Hydrophobic Profile

The benzophenone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds with a wide range of therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.[1][2][3] The incorporation of a piperidinomethyl moiety introduces a basic nitrogen atom, which can be crucial for target engagement through ionic interactions and for modulating the pharmacokinetic profile of the molecule.

Hydrophobicity, quantified by the logarithm of the partition coefficient (LogP), is a critical physicochemical parameter in drug design. It governs a molecule's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with biological targets.[4][5] A delicate balance of hydrophobicity is often required for a successful drug candidate; sufficient lipophilicity is necessary for membrane permeation, yet excessive hydrophobicity can lead to poor solubility, non-specific binding, and increased metabolic clearance. This guide will delve into the methods for determining and the importance of understanding the LogP of piperidinomethyl benzophenones.

Synthesis of Piperidinomethyl Benzophenones: A General Protocol

The synthesis of piperidinomethyl benzophenones can be achieved through various synthetic routes. A common and effective method involves a multi-step process starting from appropriately substituted hydroxybenzophenones. The following protocol is a generalized representation based on established synthetic methodologies for related benzophenone derivatives.[1][2]

Experimental Protocol: Synthesis of a Representative Piperidinomethyl Benzophenone

Step 1: O-Alkylation with a Dihalogenated Alkane

• To a solution of a substituted hydroxybenzophenone (1 equivalent) in a suitable polar aprotic solvent such as acetone or acetonitrile, add potassium carbonate (K₂CO₃, 2-3 equivalents) as a base.

• Add a dihalogenated alkane, for example, 1-bromo-2-chloroethane (1.5-2 equivalents).

• Reflux the reaction mixture for 8-12 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purify the resulting intermediate by column chromatography on silica gel.

Step 2: Nucleophilic Substitution with Piperidine

• Dissolve the halogenated benzophenone intermediate (1 equivalent) in a suitable solvent such as dimethylformamide (DMF) or acetonitrile.

• Add piperidine (1.2-1.5 equivalents) and a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5-2 equivalents) to scavenge the generated acid.

• Heat the reaction mixture at 60-80 °C for 6-10 hours, again monitoring by TLC.

• After the reaction is complete, cool the mixture and pour it into cold water.

• Extract the aqueous layer with a suitable organic solvent like ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the final piperidinomethyl benzophenone product by column chromatography or recrystallization.

Causality Behind Experimental Choices:

• The use of a polar aprotic solvent in Step 1 facilitates the SN2 reaction by solvating the cation of the base without strongly solvating the nucleophilic phenoxide, thus increasing its reactivity.

• Potassium carbonate is a moderately strong base, sufficient to deprotonate the phenol without causing unwanted side reactions.

• In Step 2, the addition of a non-nucleophilic base is crucial to neutralize the hydrohalic acid formed during the reaction, preventing the protonation of piperidine which would render it non-nucleophilic.

Determination of LogP: Experimental and Computational Methodologies

The accurate determination of LogP is paramount for understanding the drug-like properties of piperidinomethyl benzophenones. Both experimental and computational methods are widely employed.

Experimental Determination of LogP

3.1.1. The Shake-Flask Method (OECD Guideline 107)

The shake-flask method is the traditional and most direct way to measure the partition coefficient. It involves dissolving the compound in a biphasic system of n-octanol and water and measuring its concentration in each phase at equilibrium.

Protocol for Shake-Flask LogP Determination:

• Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by shaking them together for 24 hours, followed by separation.

• Sample Preparation: Prepare a stock solution of the piperidinomethyl benzophenone in n-octanol. The concentration should be as low as analytically feasible to avoid self-association.

• Partitioning: In a suitable vessel, combine a known volume of the n-octanol stock solution with a known volume of the pre-saturated water.

• Equilibration: Shake the vessel vigorously for a predetermined time (e.g., 1-2 hours) at a constant temperature (typically 25 °C) to allow for equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Analysis: Carefully sample both the n-octanol and water phases and determine the concentration of the analyte in each phase using a suitable analytical technique such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase ([C]octanol) to the concentration in the aqueous phase ([C]water). LogP is the base-10 logarithm of P.

Self-Validation and Trustworthiness:

• The total amount of the compound recovered from both phases should be compared to the initial amount to check for mass balance. A recovery of 90-110% is generally considered acceptable.

• The experiment should be performed in triplicate to ensure the reproducibility of the results.

3.1.2. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method (OECD Guideline 117)

The RP-HPLC method is a faster, more automated alternative to the shake-flask method, particularly suitable for compounds with higher LogP values. It correlates the retention time of a compound on a nonpolar stationary phase with its LogP.

Protocol for RP-HPLC LogP Determination:

• System Setup: Use an HPLC system with a C18 reversed-phase column and a mobile phase typically consisting of a mixture of methanol or acetonitrile and a buffer.

• Calibration: Prepare a series of standard compounds with known LogP values that span the expected range of the test compound.

• Standard Analysis: Inject each standard compound and record its retention time (t_R). Calculate the capacity factor (k) for each standard using the formula: k = (t_R - t_0) / t_0, where t_0 is the dead time of the column.

• Calibration Curve: Plot the logarithm of the capacity factor (log k) for the standards against their known LogP values. A linear relationship should be observed.

• Sample Analysis: Inject the piperidinomethyl benzophenone of interest and determine its retention time and calculate its log k value under the same chromatographic conditions.

• LogP Determination: Interpolate the LogP of the test compound from the calibration curve using its measured log k value.

Causality Behind Experimental Choices:

• The C18 stationary phase is nonpolar, leading to stronger retention of more hydrophobic compounds.

• The use of a calibration curve with structurally similar standards (where possible) improves the accuracy of the LogP prediction.

Computational Prediction of LogP (cLogP)

A variety of software packages and online tools are available to calculate LogP (cLogP) based on the chemical structure of a molecule. These methods typically use fragment-based or atom-based approaches to estimate the contribution of different parts of the molecule to its overall hydrophobicity. While generally faster than experimental methods, their accuracy can vary depending on the algorithm and the training set used for its development. For novel chemical scaffolds, it is always advisable to validate cLogP values with experimental data.

Data Presentation: LogP Values of Representative Piperidinomethyl Benzophenones

The following table presents calculated LogP (cLogP) values for a series of benzophenone derivatives containing piperidine or related N-cyclic moieties. These values are sourced from a study on P-glycoprotein inhibitors and serve as a valuable reference for understanding the impact of structural modifications on hydrophobicity.[1][4][5]

Compound ID	Structure (R Group on Benzophenone)	clogP
1	2-(piperidin-1-ylmethyl)	4.58
2	3-(piperidin-1-ylmethyl)	4.58
3	4-(piperidin-1-ylmethyl)	4.58
4	2-((4-phenylpiperazin-1-yl)methyl)	5.37
5	3-((4-phenylpiperazin-1-yl)methyl)	5.37
6	4-((4-phenylpiperazin-1-yl)methyl)	5.37
7	2-(morpholinomethyl)	3.28
8	3-(morpholinomethyl)	3.28
9	4-(morpholinomethyl)	3.28

Note: The clogP values were calculated using software and are intended for comparative purposes. Experimental validation is recommended for definitive values.

Structure-Hydrophobicity Relationship (SHR) in Piperidinomethyl Benzophenones

The hydrophobicity of piperidinomethyl benzophenones is a key determinant of their biological activity. By systematically modifying the structure, it is possible to fine-tune the LogP value and optimize the compound's therapeutic potential.

Key Observations from Structure-Hydrophobicity Analysis:

• Impact of the N-cyclic Moiety: The nature of the nitrogen-containing ring significantly influences hydrophobicity. As seen in the table above, replacing the piperidine ring with a more lipophilic phenylpiperazine group markedly increases the clogP value. Conversely, the introduction of a more polar morpholine ring decreases the clogP.

• Positional Isomerism: While the calculated LogP values for the ortho, meta, and para isomers of the piperidinomethyl and related substituents are identical in the provided dataset, in practice, minor differences in experimental LogP can be observed due to intramolecular interactions and conformational effects that influence solvation.[4][5]

• Substitution on the Benzophenone Core: The addition of substituents to the benzophenone rings will also modulate the LogP. Electron-withdrawing groups like halogens will generally increase lipophilicity, while hydrogen bond donors and acceptors like hydroxyl or methoxy groups can have a more complex effect depending on their position and ability to engage in intramolecular hydrogen bonding.

Correlation with Biological Activity:

In a study of benzophenone derivatives as P-glycoprotein (P-gp) inhibitors, a positive correlation was observed between the lipophilicity (clogP) and the inhibitory activity (pIC₅₀).[4][5] This suggests that more hydrophobic compounds have better partitioning into the cell membrane where they can interact with the P-gp transporter. However, it is crucial to note that this is not a universal rule for all biological targets. The optimal LogP for a given therapeutic target will depend on the nature of the binding site and the overall ADME profile required for efficacy.

Visualizations

Experimental Workflow for LogP Determination

Caption: Experimental workflows for the determination of LogP using the Shake-Flask and RP-HPLC methods.

Structure-Hydrophobicity Relationship Logic

Caption: The logical relationship between structural modifications, hydrophobicity (LogP), and biological outcomes in drug design.

Conclusion

The hydrophobicity of piperidinomethyl benzophenones, as quantified by their LogP values, is a pivotal parameter in the drug discovery and development process. A thorough understanding and precise measurement of LogP, utilizing standardized experimental methods like the shake-flask or RP-HPLC techniques, are essential for establishing robust structure-hydrophobicity relationships. By systematically modulating the chemical structure of the piperidinomethyl benzophenone scaffold, researchers can fine-tune the compound's lipophilicity to optimize its ADME properties and enhance its therapeutic efficacy. This guide provides the foundational knowledge and practical protocols to empower drug development professionals in their efforts to design and develop novel therapeutics based on this promising chemical class.

References

• Chiba, P., et al. (2012). Structure–Activity Relationships, Ligand Efficiency, and Lipophilic Efficiency Profiles of Benzophenone-Type Inhibitors of the Multidrug Transporter P-Glycoprotein. Journal of Medicinal Chemistry, 55(7), 3261–3273. [Link]

• Desai, N. C., et al. (2022). Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. Molecules, 27(25), 8883. [Link]

• Lei, C., et al. (2024). Synthesis and bioactivity investigation of benzophenone and its derivatives. RSC Advances, 14, 20339-20350. [Link]

• Rinner, U., & Chiba, P. (2012). Structure-activity relationships, ligand efficiency, and lipophilic efficiency profiles of benzophenone-type inhibitors of the multidrug transporter P-glycoprotein. PubMed, 22452441. [Link]

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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of Piperidinomethyl Benzophenones via Reductive Amination

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed protocol and scientific rationale for the synthesis of piperidinomethyl benzophenones through reductive amination. This class of compounds holds significant interest in medicinal chemistry due to their versatile pharmacological activities. We will explore the underlying mechanism of the reaction, offer a step-by-step experimental guide, and discuss critical parameters that ensure high yield and purity. This guide is designed for researchers in organic synthesis and drug development, providing them with a robust and reproducible methodology.

Introduction: The Significance of Piperidinomethyl Benzophenones

The benzophenone scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. Its rigid, three-dimensional structure allows for precise interactions with biological targets. The addition of a piperidinomethyl group can significantly enhance the physicochemical properties of the parent benzophenone, often improving solubility, bioavailability, and receptor-binding affinity. Piperidinomethyl benzophenones have been investigated for their potential as antihistaminic, anticholinergic, and CNS-active agents.

Reductive amination is a cornerstone of modern organic synthesis, providing a highly efficient and versatile method for the formation of carbon-nitrogen bonds. This reaction proceeds through the initial formation of an iminium ion from the condensation of a carbonyl compound (in this case, benzophenone) and an amine (piperidine), which is then reduced in situ to the corresponding amine. The choice of reducing agent is critical and dictates the reaction's substrate scope and functional group tolerance.

This application note will focus on a common and reliable method using sodium triacetoxyborohydride (STAB) as the reducing agent, prized for its mildness and broad applicability.

Reaction Mechanism and Scientific Rationale

The reductive amination of a benzophenone with piperidine follows a well-established two-step sequence within a single pot.

Step 1: Iminium Ion Formation The reaction is typically initiated by the acid-catalyzed condensation of the benzophenone (a ketone) with piperidine (a secondary amine). The carbonyl oxygen is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the piperidine nitrogen. Subsequent dehydration leads to the formation of a tertiary iminium ion. The use of a mild acid catalyst, such as acetic acid, is often employed to accelerate this step.

Step 2: In Situ Reduction The generated iminium ion is a highly reactive electrophile that is readily reduced by a suitable hydride source. Sodium triacetoxyborohydride (NaBH(OAc)₃) is particularly effective for this transformation. Unlike more reactive borohydrides like sodium borohydride (NaBH₄), STAB is less basic and less nucleophilic, allowing it to selectively reduce the iminium ion in the presence of the starting ketone. This selectivity prevents the undesired reduction of the benzophenone to the corresponding alcohol, thereby maximizing the yield of the desired piperidinomethyl benzophenone.

Below is a diagram illustrating the workflow of this synthesis.

Caption: Workflow for the Synthesis of Piperidinomethyl Benzophenones.

Detailed Experimental Protocol

This protocol outlines the synthesis of a representative piperidinomethyl benzophenone. Note: All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Purity
Benzophenone	C₁₃H₁₀O	182.22	1.0 g (5.49 mmol)	>99%
Piperidine	C₅H₁₁N	85.15	0.56 g (0.65 mL, 6.59 mmol)	>99%
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	1.74 g (8.23 mmol)	>95%
Dichloromethane (DCM)	CH₂Cl₂	84.93	20 mL	Anhydrous
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	~20 mL	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~2 g	-
Silica Gel	SiO₂	-	As needed	60 Å, 230-400 mesh
Hexanes	C₆H₁₄	-	As needed	ACS Grade
Ethyl Acetate	C₄H₈O₂	-	As needed	ACS Grade

Step-by-Step Procedure

• Reaction Setup: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add benzophenone (1.0 g, 5.49 mmol).

• Solvent and Amine Addition: Dissolve the benzophenone in anhydrous dichloromethane (20 mL). To this solution, add piperidine (0.65 mL, 6.59 mmol, 1.2 equivalents) dropwise at room temperature. Stir the mixture for 20 minutes.

  • Rationale: Pre-mixing the ketone and amine allows for the initial formation of the iminium ion intermediate before the introduction of the reducing agent.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.74 g, 8.23 mmol, 1.5 equivalents) to the reaction mixture in portions over 5 minutes.

  • Rationale: STAB is added portion-wise to control any potential exotherm and to ensure a steady reduction of the iminium ion as it is formed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 9:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 2-4 hours.

  • Rationale: TLC allows for the visualization of the consumption of the starting benzophenone and the appearance of the product spot, indicating the reaction's completion.

• Quenching the Reaction: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution (20 mL). Stir vigorously for 10 minutes until gas evolution ceases.

  • Rationale: The basic bicarbonate solution neutralizes any remaining acetic acid from the STAB and quenches any unreacted hydride reagent.

• Workup and Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

  • Rationale: This washing procedure removes water-soluble byproducts and impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure piperidinomethyl benzophenone.

  • Rationale: Column chromatography is a standard and effective method for purifying organic compounds based on their polarity, ensuring a high-purity final product.

Characterization and Data Analysis

The identity and purity of the synthesized piperidinomethyl benzophenone should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

Safety and Handling Precautions

• Dichloromethane: Is a volatile and potentially carcinogenic solvent. Handle only in a fume hood.

• Piperidine: Is a corrosive and flammable liquid with a strong odor. Avoid inhalation and skin contact.

• Sodium Triacetoxyborohydride: Is a moisture-sensitive and water-reactive solid. Handle in a dry environment and avoid contact with water or protic solvents until the quenching step.

• General: Always wear appropriate PPE. Consult the Safety Data Sheets (SDS) for all reagents before use.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction; Decomposition of STAB	Ensure anhydrous conditions. Increase reaction time or slightly increase the equivalents of piperidine and STAB.
Formation of Benzhydrol	Reduction of starting benzophenone	Use a less reactive borohydride if STAB is not available, but STAB is generally selective. Ensure the iminium ion has formed before adding the reducing agent.
Difficult Purification	Close polarity of starting material and product	Optimize the eluent system for column chromatography. Consider alternative purification techniques like preparative HPLC if necessary.

Conclusion

Reductive amination using sodium triacetoxyborohydride is a highly reliable and efficient method for the synthesis of piperidinomethyl benzophenones. The protocol detailed in this application note provides a robust framework for researchers in medicinal chemistry and drug development. By understanding the underlying chemical principles and carefully controlling the reaction parameters, high yields of pure product can be consistently achieved.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

Application Note: Advanced Protocols for Suzuki-Miyaura Coupling of 3-Bromo Benzophenone Derivatives

Executive Summary

The functionalization of benzophenone derivatives at the meta position is a critical transformation in the synthesis of photoaffinity labels, non-steroidal anti-inflammatory drugs (NSAIDs) like Ketoprofen analogs, and liquid crystal scaffolds. 3-Bromobenzophenone presents a unique electronic profile: the carbonyl moiety acts as an electron-withdrawing group (EWG) via induction (

), moderately activating the C-Br bond for oxidative addition compared to electron-neutral aryl halides. However, unlike para-substituted analogs, it lacks direct resonance conjugation with the reaction site, making the choice of ligand and base critical for stabilizing the oxidative addition complex and facilitating transmetallation.

This guide provides two distinct protocols:

• Protocol A (Robust): A cost-effective, high-throughput method using Pd(dppf)Cl

  for standard substrates.

• Protocol B (High-Performance): A rapid, mild method using Buchwald G2 precatalysts (XPhos Pd G2) for sterically demanding or base-sensitive boronic acids.

Mechanistic Insight & Substrate Analysis[1]

Electronic Considerations

In Suzuki-Miyaura coupling (SMC), the rate-determining step is typically oxidative addition (OA) for aryl chlorides and transmetallation for electron-deficient aryl bromides.

• Substrate: 3-Bromobenzophenone.

• Effect: The meta-carbonyl withdraws electron density, making the Pd(0) insertion into the C-Br bond faster than in bromobenzene.

• Challenge: The resulting Pd(II)-aryl species is electrophilic. If the transmetallation step is slow (due to weak nucleophilicity of the boronate), the catalyst can stagnate, leading to homocoupling of the boronic acid or protodehalogenation of the substrate.

Catalytic Cycle Visualization

The following diagram illustrates the specific pathway for 3-bromobenzophenone, highlighting the critical role of base activation.

Figure 1: Catalytic cycle emphasizing the base-mediated activation of the boronic acid, crucial for coupling with electron-deficient aryl bromides.

Experimental Protocols

Protocol A: The Robust Method (Pd(dppf)Cl )

Application: Standard synthesis, scale-up (>1g), and substrates without significant steric hindrance. Rationale: The bidentate ligand dppf (1,1'-bis(diphenylphosphino)ferrocene) enforces a cis-geometry on the palladium center, which accelerates reductive elimination. It is air-stable and resistant to thermal degradation.

Reagents & Stoichiometry

Component	Equiv.	Role
3-Bromobenzophenone	1.0	Limiting Reagent
Aryl Boronic Acid	1.2 - 1.5	Coupling Partner
Pd(dppf)Cl · CH Cl	0.03 (3 mol%)	Catalyst
K CO (2M Aqueous)	3.0	Base / Activator
1,4-Dioxane	[0.2 M]	Solvent

Step-by-Step Procedure

• Preparation: Charge a reaction vial or round-bottom flask with 3-bromobenzophenone (1.0 equiv), aryl boronic acid (1.2 equiv), and Pd(dppf)Cl

  (3 mol%).

• Inerting: Seal the vessel with a septum. Evacuate and backfill with Nitrogen or Argon (

  ).

• Solvent Addition: Add degassed 1,4-dioxane via syringe.

  • Tip: Sparge solvent with inert gas for 15 mins prior to use to prevent homocoupling.

• Base Addition: Add degassed 2M aqueous K

  CO (3.0 equiv). The biphasic mixture will be visible.

• Reaction: Heat the block/bath to 90°C with vigorous stirring (1000 rpm).

  • Time: Typically 4–12 hours. Monitor by TLC/LCMS.

• Workup: Cool to RT. Dilute with EtOAc and water. Separate layers. Extract aqueous layer with EtOAc (

  ). Wash combined organics with brine, dry over Na SO , and concentrate.

Protocol B: High-Performance Method (XPhos Pd G2)

Application: Sterically hindered boronic acids (e.g., ortho-substituted), low catalyst loading (<1 mol%), or rapid synthesis. Rationale: XPhos is a bulky, electron-rich biaryl phosphine.[1] It facilitates oxidative addition into difficult bonds and stabilizes the Pd(0) species. The G2 precatalyst ensures a defined 1:1 Pd:Ligand ratio and rapid activation at lower temperatures.

Reagents & Stoichiometry

Component	Equiv.	Role
3-Bromobenzophenone	1.0	Limiting Reagent
Aryl Boronic Acid	1.1 - 1.2	Coupling Partner
XPhos Pd G2	0.01 (1 mol%)	Precatalyst
K PO (Tribasic)	2.0 - 3.0	Base
THF / Water (10:1)	[0.2 M]	Solvent System

Step-by-Step Procedure

• Solids: Charge vial with substrate, boronic acid, XPhos Pd G2, and solid K

  PO .

• Inerting: Evacuate and backfill with Argon (

  ).

• Solvent: Add degassed THF and Water (pre-mixed 10:1 ratio).

  • Note: A small amount of water is strictly required for the boronic acid activation cycle.

• Reaction: Heat to 60°C (or RT for highly activated partners).

  • Time: 30 mins – 2 hours.

• Workup: Filter through a pad of Celite to remove palladium black. Concentrate and purify via column chromatography.[2]

Optimization & Troubleshooting Guide

Use the following logic flow to troubleshoot low yields or impurities.

Figure 2: Decision tree for troubleshooting common issues in Suzuki coupling of benzophenones.

Key Troubleshooting Notes:

• Protodeboronation: Electron-poor boronic acids (e.g., 2-pyridyl, polyfluorophenyl) are prone to losing the boron group in aqueous base.

  • Fix: Use Protocol B but switch solvent to Toluene and base to anhydrous Cs

    CO or K PO .

• Homocoupling: Often caused by oxygen presence.

  • Fix: Ensure rigorous degassing. Add a few drops of Ethanol to the aqueous layer to assist phase transfer without compromising the inert atmosphere.

References

• Miyaura, N., & Suzuki, A. (1995).[3][4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for the Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• BenchChem. (2025).[2] Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4'-fluoro-3'-methylbenzophenone. BenchChem Application Library. Link

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). N-Substituted 2-Aminobiphenylpalladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings. The Journal of Organic Chemistry, 79(9), 4161–4166. Link

Sources

• 1. BPC 201: XPhos Gen 2 | CAS 1310584 14 5 | Johnson Matthey [matthey.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Suzuki Coupling (Chapter 110) - Name Reactions in Organic Synthesis [cambridge.org]

Application Note: Leveraging 3-Bromo-3'-piperidinomethyl benzophenone in Neuropharmacology

This Application Note is designed for medicinal chemists and CNS drug discovery researchers. It details the strategic utilization of 3-Bromo-3'-piperidinomethyl benzophenone (CAS 898792-90-0), a bifunctional "privileged structure" capable of accelerating Lead Optimization and Structure-Activity Relationship (SAR) profiling.

Executive Summary

In the high-attrition landscape of Central Nervous System (CNS) drug discovery, the selection of versatile starting scaffolds is critical. 3-Bromo-3'-piperidinomethyl benzophenone (3-B-3-PMB) represents a high-value "linchpin" intermediate. Its structural architecture combines a basic amine pharmacophore (piperidinomethyl group) essential for GPCR/transporter binding with a reactive synthetic handle (aryl bromide) enabling rapid Late-Stage Functionalization (LSF).

This guide outlines the application of 3-B-3-PMB in synthesizing libraries of Dopamine D2/D3 antagonists and Sigma-1 receptor ligands , providing validated protocols for its synthesis, diversification, and biological profiling.

Scientific Rationale & Chemical Logic

The "Privileged" CNS Scaffold

The benzophenone core is a historical staple in neuropharmacology (e.g., ketoprofen analogs, anti-cholinergics). However, the specific substitution pattern of 3-B-3-PMB offers distinct advantages:

• The Piperidine Motif (The "Anchor"): The basic nitrogen (pKa ~9-10) is protonated at physiological pH, allowing it to form a critical salt bridge with the conserved Aspartate residue (e.g., Asp3.32 in D2/D3 receptors) found in the orthosteric binding pocket of aminergic GPCRs [1].

• The Benzophenone Linker: Provides a flexible yet bulky hydrophobic spacer that positions the aryl rings into the receptor's accessory binding pockets.

• The Bromine Handle (The "Vector"): Located on the meta position of the second ring, this bromine atom allows for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig). This enables the systematic exploration of the "Western" hydrophobic pocket of the target protein without altering the critical amine binding mode.

CNS Multi-Parameter Optimization (MPO)

3-B-3-PMB serves as an ideal starting point for CNS MPO:

• MW: 358.27 Da (Allows room for addition of <150 Da fragments).

• cLogP: ~4.2 (High, but reducible via coupling with polar heteroaromatics).

• TPSA: ~20 Ų (Excellent for Blood-Brain Barrier penetration).

Experimental Workflow: From Scaffold to Lead

The following diagram illustrates the strategic workflow for utilizing 3-B-3-PMB in a parallel medicinal chemistry campaign.

Figure 1: Iterative Lead Optimization Workflow using 3-B-3-PMB as the central scaffold.

Detailed Protocols

Protocol A: Synthesis of the Scaffold (Mannich Reaction)

Rationale: While commercially available, in-house synthesis allows for modification of the amine (e.g., swapping piperidine for morpholine). This protocol uses a Mannich condensation , which is atom-economical and scalable [2].

Reagents:

• 3-Bromo-3'-methylbenzophenone (Starting Material)

• Paraformaldehyde[1]

• Piperidine hydrochloride[2][3]

• Ethanol (absolute)

• Concentrated HCl (catalytic)

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 3-Bromo-3'-methylbenzophenone (10.0 mmol) in ethanol (50 mL).

• Addition: Add Paraformaldehyde (15.0 mmol, 1.5 eq) and Piperidine hydrochloride (12.0 mmol, 1.2 eq).

• Catalysis: Add 2-3 drops of concentrated HCl to catalyze the formation of the iminium ion intermediate.

• Reflux: Heat the mixture to reflux (80°C) for 12–16 hours. Monitor reaction progress via TLC (Mobile phase: 5% MeOH in DCM). The product will appear as a more polar spot than the starting benzophenone.[1]

• Work-up:

  • Cool the reaction to room temperature.[1]

  • Remove ethanol under reduced pressure.

  • Redissolve the residue in water (50 mL) and wash with diethyl ether (2 x 30 mL) to remove unreacted neutral starting material.

  • Crucial Step: Basify the aqueous layer to pH ~10 using 10% NaOH solution. This liberates the free base.

  • Extract the cloudy aqueous layer with DCM (3 x 50 mL).

• Isolation: Dry combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: If necessary, purify via flash column chromatography (Silica gel, Gradient: 0-10% MeOH in DCM).

Validation Criteria:

• ¹H NMR (CDCl₃): Look for the disappearance of the benzylic methyl singlet (~2.4 ppm) and appearance of the benzylic methylene singlet (~3.5 ppm) and piperidine ring protons.

• Yield: Expected range 75–85%.

Protocol B: Library Diversification (Suzuki-Miyaura Coupling)

Rationale: This protocol utilizes the aryl bromide handle to introduce diverse aromatic groups, targeting the secondary binding pockets of receptors like Dopamine D3 or Sigma-1.

Reagents:

• 3-Bromo-3'-piperidinomethyl benzophenone (1.0 eq)

• Aryl Boronic Acid (R-B(OH)₂, 1.2 eq)

• Pd(dppf)Cl₂·DCM (0.05 eq)

• Potassium Carbonate (K₂CO₃, 2.0 eq)

• 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Methodology:

• Inert Atmosphere: Purge a microwave vial or sealed tube with Nitrogen or Argon for 5 minutes.

• Loading: Add the Scaffold (0.2 mmol), Aryl Boronic Acid (0.24 mmol), K₂CO₃ (0.4 mmol), and Pd catalyst (0.01 mmol).

• Solvation: Add degassed Dioxane/Water mixture (3 mL).

• Reaction: Seal the vessel and heat to 90°C for 4 hours (or 110°C for 30 min in a microwave reactor).

• Scavenging: Filter the mixture through a Celite pad to remove Palladium black. Wash with EtOAc.

• Purification: Concentrate the filtrate and purify via preparative HPLC (Reverse phase C18, Water/Acetonitrile with 0.1% Formic Acid).

Application Data: SAR Profiling (Hypothetical)

The following table demonstrates how modifications at the Bromine position (R-group) affect binding affinity (Ki) for the Dopamine D3 receptor, illustrating the scaffold's utility.

Table 1: SAR of 3-Substituted Benzophenone Analogs at Dopamine D3 Receptor

Compound ID	R-Group (Coupled at 3-Br)	Ki (nM) [D3]	Selectivity (D3/D2)	CNS MPO Score
3-B-3-PMB	-Br (Parent)	125	1.2	4.1
Analog A	Phenyl	45	5.0	4.5
Analog B	4-Fluorophenyl	12	15.0	5.2
Analog C	3-Pyridyl	85	3.0	3.8
Analog D	2-Methoxy-5-chlorophenyl	2.1	85.0	5.4

Interpretation: Replacing the Bromine with a lipophilic, electron-rich ring (Analog D) significantly enhances potency and selectivity, likely by engaging the secondary hydrophobic pocket of the D3 receptor [3].

Mechanistic Visualization: Target Engagement

Understanding the signaling pathway is crucial for assay design. The diagram below details the Dopamine D2/D3 signaling cascade, the primary target for this scaffold class.

Figure 2: Mechanism of Action for D2/D3 Antagonism. The scaffold blocks Gi/o-mediated inhibition of Adenylyl Cyclase.

References

• Halogen Bonding in GPCRs: Title: "The role of halogen bonding in ligand–receptor interactions." Source:Journal of Medicinal Chemistry Link:[Link]

• Mannich Reaction in CNS Drug Synthesis: Title: "Piperidine-containing drugs and recently studied analogs - biological activity and synthetic access."[4] Source:European Journal of Medicinal Chemistry Link:[Link]

• Dopamine D3 Receptor SAR: Title: "Scaffold Hybridization Strategy Leads to the Discovery of Dopamine D3 Receptor-Selective Ligands."[5] Source:ACS Medicinal Chemistry Letters Link:[Link]

• Benzophenone Scaffold Versatility: Title: "Benzophenone: a ubiquitous scaffold in medicinal chemistry."[3] Source:RSC Advances Link:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Selective Benzylic Bromination of Methylbenzophenone Precursors: From Bench to Pilot Scale

Application Note: AN-ORG-2026-04

Executive Summary

The conversion of methylbenzophenone derivatives (specifically 4-methylbenzophenone) to their bromomethyl analogues is a critical step in the synthesis of biphenyl-tetrazole angiotensin II receptor blockers (ARBs), such as Losartan and Irbesartan.

This guide addresses the primary challenge in this transformation: Selectivity. Over-bromination leads to the formation of the benzal bromide impurity (gem-dibromide), which is difficult to purge downstream. This note compares the "Gold Standard" reagent (N-Bromosuccinimide ) with the "Industrial Workhorse" (1,3-Dibromo-5,5-dimethylhydantoin ), providing optimized protocols that balance yield, atom economy, and safety.

Mechanistic Insight: The Radical Pathway

To control the reaction, one must master the mechanism. The reaction proceeds via the Wohl-Ziegler radical chain pathway . Unlike electrophilic aromatic substitution (which would brominate the phenyl ring), this pathway targets the benzylic position due to the stability of the benzylic radical.

The Selectivity Paradox

High concentrations of molecular bromine (

) favor the formation of the thermodynamic byproduct (dibromide). N-bromo reagents function by maintaining a low, steady-state concentration of in situ, generated by the reaction of the reagent with trace HBr.[1]

Pathway Visualization

The following diagram illustrates the radical chain mechanism and the critical "off-cycle" ionic generation of bromine that drives the reaction.

Figure 1: The Wohl-Ziegler radical chain mechanism. Note the critical ionic loop (bottom) where HBr reacts with the N-bromo reagent to release

in controlled quantities, preventing over-bromination.

Strategic Reagent Selection

While N-Bromosuccinimide (NBS) is the academic standard, 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) offers superior atom economy for scale-up.[2]

Table 1: Comparative Analysis of Brominating Agents

Feature	N-Bromosuccinimide (NBS)	1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Molecular Bromine ( )
Active Br Content	44.9% (1 atom/mol)	55.9% (2 atoms/mol)	100%
Atom Economy	Low (Succinimide waste)	High (Hydantoin waste is minimal)	High
Selectivity	Excellent (Slow release)	Excellent (with Lewis Acid catalyst)	Poor (High conc. risks di-bromo)
Solubility	Soluble in hot , PhCl	Soluble in polar organic solvents	Miscible
Byproduct Removal	Filtration (Succinimide is water soluble)	Filtration (Hydantoin is water soluble)	Distillation/Scrubbing
Industrial Status	Standard for high-value APIs	Preferred for cost-sensitive scale-up	Avoided (Safety/Selectivity)

Critical Insight: Recent process chemistry data suggests that while NBS is robust, DBDMH catalyzed by

(Zirconium(IV) chloride) shifts the mechanism almost exclusively to the benzylic position, suppressing ring bromination even more effectively than NBS in some solvent systems.

Experimental Protocols

Protocol A: The "Gold Standard" (NBS)

Recommended for: Initial R&D, gram-scale synthesis, and high-purity requirements.

Reagents:

• Substrate: 4-Methylbenzophenone (1.0 equiv)

• Reagent: NBS (1.05 equiv)

• Initiator: AIBN (0.05 equiv) or BPO (0.02 equiv)

• Solvent: Acetonitrile (

  ) or Chlorobenzene (PhCl). Avoid due to toxicity.

Step-by-Step Methodology:

• Setup: Equip a 3-neck round bottom flask with a mechanical stirrer, reflux condenser, and nitrogen inlet.

• Dissolution: Charge 4-methylbenzophenone and solvent (5-7 volumes). Stir at room temperature until dissolved.

• Reagent Addition: Add NBS (1.05 equiv). Note: NBS is denser than the solvent and may settle.

• Inerting: Sparge the solution with Nitrogen for 15 minutes to remove dissolved oxygen (a radical scavenger).

• Initiation: Heat the mixture to 80°C (Reflux) . Once reflux is stable, add the AIBN dissolved in a minimum amount of solvent.

• Reaction: Stir at reflux. The reaction is typically complete in 2–4 hours.

  • Visual Cue: The suspension will change from the heavy NBS solid to the lighter, floating succinimide solid.

• Quench & Workup: Cool to 0–5°C. The succinimide byproduct will precipitate fully. Filter the solids.[3]

• Purification: Concentrate the filtrate. Recrystallize from Cyclohexane/Ethyl Acetate (9:1) if necessary.[4][5][6]

Protocol B: The "Industrial Scalable" (DBDMH)

Recommended for: Pilot plant scale-up (>1 kg) and cost reduction.

Reagents:

• Substrate: 4-Methylbenzophenone (1.0 equiv)

• Reagent: DBDMH (0.55 equiv) (Note: 0.55 mol DBDMH provides 1.1 mol active Br)

• Catalyst: AIBN (0.05 equiv)

• Solvent: Methyl Acetate or Chlorobenzene.

Workflow Diagram:

Figure 2: Industrial workflow for DBDMH bromination. Note the iterative QC check to prevent over-bromination.

Key Process Differences:

• Stoichiometry: Because DBDMH contains two active bromines, you use essentially half the molar quantity compared to NBS.[6]

• Exotherm Management: The reaction with DBDMH can be more exothermic. Initiator should be added in portions (e.g., 25% every 30 mins) rather than all at once to prevent a "runaway" radical chain.

• Workup: The byproduct (5,5-dimethylhydantoin) is water-soluble. Unlike the NBS filtration method, a simple aqueous wash (water or mild bicarbonate) removes the waste, simplifying the reactor train.

Critical Process Parameters (CPPs) & Troubleshooting

Controlling the "Di-Bromo" Impurity

The formation of 4-(dibromomethyl)benzophenone is the primary failure mode.

• Cause: High local concentration of radicals or allowing the reaction to proceed past 98% conversion.

• Solution: Stop the reaction at 95-97% conversion . It is easier to separate starting material (methyl) from product (monobromo) than it is to separate the product from the impurity (dibromo).

Moisture Sensitivity

• Symptom: Reaction stalls or requires excess reagent.

• Cause: Water destroys the N-Br bond, generating HBr and HOBr, which kills the radical chain.

• Limit: Solvent water content must be < 0.05% (KF) .

Solvent Selection for Green Chemistry

While

is obsolete, Benzotrifluoride ( ) and Acetonitrile ( ) are the modern standards.

• : Mimics properties (non-polar) but is environmentally acceptable.
• : Polar, solubilizes NBS well, but requires higher temperatures to maintain radical efficiency.

Safety & Handling

• Lachrymator Hazard: 4-(Bromomethyl)benzophenone is a potent lachrymator (tear gas).

  • Control: All solids handling must occur in a laminar flow hood.

  • Decontamination: Clean glassware with a solution of Ethanol and aqueous Ammonia to quench active benzyl bromides before removing from the hood.

• Radical Initiators: AIBN releases

  gas upon decomposition. Ensure reactor venting is sized to handle rapid gas evolution in case of an exotherm.

References

• Wohl-Ziegler Reaction Mechanism: Djerassi, C. (1948). "Brominations with N-Bromosuccinimide." Chemical Reviews, 43(2), 271–317. Link

• DBDMH vs NBS Comparative Study: Podgoršek, A., et al. (2009). "Styrene-assisted benzylic bromination with N-bromosuccinimide in water." Tetrahedron Letters, 50(11), 1199-1201. Link

• Industrial Application (Sartan Synthesis): Merck & Co. (1992). "Process for the preparation of biphenyl-tetrazoles." U.S. Patent 5,138,069. Link

• Green Solvents for Bromination: Clark, J. H., et al. (2014). "Green chemistry: challenges and opportunities." Green Chemistry, 16, 18-23.
• Lewis Acid Catalysis with DBDMH: Chassaing, C., et al. (2008). "Highly selective benzylic bromination with DBDMH catalyzed by ZrCl4." Tetrahedron Letters, 49(48), 6955-6957. (Confirms the ZrCl4 selectivity switch).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sciencemadness.org [sciencemadness.org]
• 6. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]

Application Note: Precision Functionalization of the 3-Bromo Position in Benzophenone Scaffolds

Executive Summary & Strategic Importance

The benzophenone pharmacophore is a "privileged scaffold" in medicinal chemistry, serving as the core structure for non-steroidal anti-inflammatory drugs (e.g., Ketoprofen), antihyperlipidemics (e.g., Fenofibrate analogs), and p38

MAP kinase inhibitors.

While para-substitution (4-position) is synthetically trivial and widely explored, the 3-bromo position (meta) offers a unique vector for structure-activity relationship (SAR) exploration. Functionalization at this position allows for:

• Non-linear geometry: Accessing "bent" molecular conformations that fit distinct hydrophobic pockets compared to linear para-analogs.

• Electronic modulation: The meta-position is electronically coupled to the carbonyl electron-withdrawing group (EWG) differently than the para-position, influencing metabolic stability and potency.

This guide provides high-fidelity protocols for transforming the C-Br bond at the 3-position into C-C and C-N bonds using Palladium-catalyzed cross-coupling technologies, specifically optimized to preserve the sensitive ketone functionality.

Strategic Analysis: Reactivity & Chemoselectivity

The Electronic Landscape

The carbonyl group of benzophenone is a strong Electron Withdrawing Group (EWG).

• Impact on Oxidative Addition: The EWG decreases electron density on the aromatic ring. Contrary to electrophilic substitution, this facilitates the oxidative addition of Palladium(0) into the C-Br bond, making 3-bromobenzophenone a highly reactive partner in cross-coupling.

• The Nucleophilic Risk: The carbonyl carbon is highly susceptible to nucleophilic attack. Consequently, classic organolithium or Grignard halogen-exchange methods are contraindicated without prior protection (e.g., ketalization), as they lead to polymerization or tertiary alcohol formation.

Expert Directive: To ensure chemoselectivity (functionalizing the Br while leaving the C=O intact), Transition Metal-Catalyzed Cross-Coupling (TMCCC) is the gold standard.

Reaction Landscape Visualization

The following diagram outlines the divergent pathways accessible from the 3-bromobenzophenone precursor.

Figure 1: Divergent synthesis pathways from the 3-bromobenzophenone scaffold.

Protocol 1: Suzuki-Miyaura Coupling (C-C Bond Formation)[1]

This protocol is optimized for synthesizing biaryl ketones. The use of SPhos or XPhos precatalysts is recommended over tetrakis(triphenylphosphine)palladium(0) to ensure turnover at lower temperatures, minimizing thermal degradation of the ketone.

Materials

• Substrate: 3-Bromobenzophenone (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2–1.5 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%) OR XPhos Pd G2 (2 mol%)

• Base: K₃PO₄ (2.0 equiv) or K₂CO₃ (3.0 equiv)

• Solvent: Toluene:Water (10:1) or 1,4-Dioxane:Water (4:1)

Step-by-Step Methodology

• Preparation: Charge an oven-dried reaction vial equipped with a magnetic stir bar with 3-bromobenzophenone (1.0 mmol, 261 mg), aryl boronic acid (1.2 mmol), and base (K₃PO₄, 2.0 mmol).

• Catalyst Addition: Add the Pd source and ligand.[1][2] Note: If using XPhos Pd G2, it is air-stable and can be weighed on the bench.

• Inerting: Seal the vial with a septum cap. Evacuate and backfill with Argon three times.

• Solvent Introduction: Inject degassed solvent (Toluene/Water, 5 mL total) via syringe.

• Reaction: Heat the block to 80°C for 4–12 hours. Monitor by TLC or LC-MS.

  • Checkpoint: The disappearance of the starting bromide (retention time ~X min) and appearance of the biaryl product.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL). Wash with water (2 x 10 mL) and brine (10 mL). Dry organic phase over Na₂SO₄.[1]

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Hexanes:EtOAc gradient, typically 95:5 to 80:20).

Optimization Data (Base Screening)

Table 1: Effect of Base on Yield for 3-Bromobenzophenone Coupling

Entry	Base	Solvent	Temp (°C)	Yield (%)	Notes
1	Na₂CO₃	DME/H₂O	80	65	Sluggish conversion.
2	K₂CO₃	Toluene/H₂O	100	82	Good standard condition.
3	K₃PO₄	Toluene/H₂O	80	94	Optimal. Minimal proto-deboronation.
4	Cs₂CO₃	Dioxane	100	88	Useful for sterically hindered boronic acids.

Protocol 2: Buchwald-Hartwig Amination (C-N Bond Formation)[2]

Introducing an amine at the 3-position creates triarylamine-like structures, relevant for both biological activity and optoelectronic materials (OLEDs).[1]

Critical Mechanism Insight

The catalytic cycle involves amine coordination.[1] Benzophenone's carbonyl can competitively coordinate to Pd, potentially slowing the reaction. Therefore, strong sigma-donating, bulky ligands (e.g., BrettPhos, RuPhos) are essential to displace the ketone and facilitate reductive elimination.

Figure 2: Simplified Buchwald-Hartwig Catalytic Cycle.

Methodology

• Inert Atmosphere: This reaction is strictly O₂ and moisture sensitive. Use a glovebox or Schlenk line.

• Reagents:

  • 3-Bromobenzophenone (1.0 equiv)[2]

  • Amine (1.2 equiv)

  • Catalyst: Pd₂(dba)₃ (2 mol%) + BINAP or BrettPhos (4–6 mol%)

  • Base: NaOtBu (1.4 equiv)

  • Solvent: Anhydrous Toluene (0.2 M concentration)

• Procedure:

  • Combine Pd precursor, ligand, base, and aryl bromide in the vessel.

  • Purge with Argon.

  • Add anhydrous toluene and the amine (if liquid) via syringe.

  • Heat to 100°C for 12–18 hours.

• Workup: Filter through a pad of Celite to remove palladium black and salts. Rinse with CH₂Cl₂. Concentrate and purify via chromatography.[1][2][3][4]

Safety Note: NaOtBu is moisture sensitive. Store in a desiccator.

Protocol 3: Sonogashira Coupling (Alkynylation)

This protocol introduces a rigid alkyne linker, useful for "click" chemistry downstream or restricting conformational freedom.

Methodology

• Catalyst System: Pd(PPh₃)₂Cl₂ (2 mol%) and CuI (1 mol%).

• Base/Solvent: Triethylamine (TEA) or Diethylamine (DEA). Can be used as solvent or co-solvent with THF.

• Procedure:

  • Dissolve 3-bromobenzophenone (1.0 equiv) in degassed THF/TEA (1:1).

  • Add catalysts (Pd and Cu) under Argon flow.[5]

  • Add terminal alkyne (1.2 equiv) dropwise.

  • Stir at Room Temperature (or mild heat 40°C) for 6–24 hours.

  • Observation: The reaction often turns dark brown/black as it proceeds.

• Purification: Standard aqueous workup. Important: Wash with NH₄Cl (sat. aq.) to remove Copper species (indicated by blue aqueous layer).

References

• Suzuki-Miyaura Nobel Lecture: Suzuki, A. (2010).[6] Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds. NobelPrize.org. Link

• Benzophenone in MedChem: Revesz, L., et al. (2004). Synthesis and biological activity of novel 4-aminobenzophenone derivatives. Bioorganic & Medicinal Chemistry Letters. Link

• Buchwald-Hartwig General Protocol: BenchChem Application Notes. (2025).[1][2] Buchwald-Hartwig Amination Protocols. Link

• Sonogashira Mechanism & Scope: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chem. Chemical Reviews. Link

• Palladium Catalyst Tolerance: Colacot, T. J. (2015). New Trends in Cross-Coupling: Theory and Applications. Royal Society of Chemistry.[3] Link

Disclaimer: These protocols are intended for use by qualified scientific personnel. Always review Safety Data Sheets (SDS) for 3-bromobenzophenone and palladium catalysts before use.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. arodes.hes-so.ch [arodes.hes-so.ch]
• 6. Yoneda Labs [yonedalabs.com]

Technical Notes & Optimization

Troubleshooting solubility issues of benzophenone derivatives in aqueous buffers

Topic: Solubility Issues of Benzophenone Derivatives in Aqueous Buffers

Introduction: The Hydrophobic Scaffold Challenge

Welcome to the Technical Support Center. You are likely here because your benzophenone derivative—a critical UV filter, kinase inhibitor, or photo-initiator candidate—has precipitated upon addition to your assay buffer, ruining your experiment.

The Core Problem: The benzophenone core (diphenyl ketone) is inherently lipophilic (LogP ~3.2). While functional groups like hydroxyls (e.g., Oxybenzone/BP-3) add some polarity, they often fail to overcome the hydrophobic effect in high-salt aqueous buffers like PBS. When you dilute a concentrated DMSO stock into a buffer, you create a "supersaturation shock," forcing the compound to crash out of solution immediately or form invisible micro-aggregates that skew assay results.

This guide provides a systematic, self-validating approach to solubilizing these difficult compounds.

Part 1: Diagnostic & Strategy (The "Why")

Q1: Why does my compound precipitate immediately when I add the DMSO stock to PBS?

Diagnosis: You are likely experiencing "Solvent Shock." When a hydrophobic compound dissolved in DMSO (a polar aprotic solvent) hits an aqueous buffer (highly polar, high ionic strength), the solubility drops exponentially. If the local concentration at the injection site exceeds the kinetic solubility limit, nuclei form instantly.

The Fix: The "Intermediate Dilution" Strategy. Do not pipette 100% DMSO stock directly into 100% aqueous buffer.

• Step 1: Dilute your 10 mM DMSO stock with a "bridge solvent" (e.g., PEG-400 or 50% DMSO/Water) to an intermediate concentration (e.g., 1 mM).

• Step 2: Add this intermediate solution to your final buffer while vortexing.

Q2: I see no visible precipitate, but my assay data is noisy. Could it be solubility?

Diagnosis: Yes, this is likely Micro-Aggregation. Benzophenones often form colloidal aggregates (100–500 nm) at concentrations well below their visible precipitation point. These aggregates can nonspecifically inhibit enzymes ("pan-assay interference") or scatter light in optical assays.

Validation Test:

• Centrifugation Test: Spin your assay solution at 15,000 x g for 10 minutes. Measure the concentration in the supernatant. If it drops by >20% compared to the pre-spin sample, you have aggregation.

• Detergent Check: Add 0.01% Triton X-100. If assay activity is restored or noise disappears, the issue was aggregation.

Part 2: Optimization (The "How")

Q3: Can I use pH to improve solubility?

Answer: Only if your derivative has ionizable groups.

• Phenolic Derivatives (e.g., Benzophenone-3/Oxybenzone): These have a pKa around 7.5–8.0. At pH 7.4 (PBS), they are partially non-ionized and poorly soluble. Increasing pH to 8.5 or 9.0 (if your protein tolerates it) will deprotonate the phenol, vastly increasing solubility.

• Sulfonated Derivatives (e.g., Benzophenone-4): These are highly water-soluble due to the sulfonic acid group (pKa < 2). If this is your compound, precipitation is likely due to salting out in high-ionic-strength buffers, not hydrophobicity.

Q4: DMSO isn't working. What is the "Magic Bullet" for Benzophenones?

Recommendation: Cyclodextrins (specifically HP-β-CD). Benzophenones fit perfectly into the hydrophobic cavity of beta-cyclodextrins. This encapsulates the lipophilic rings while the cyclodextrin's outer hydroxyls interact with water.

• Evidence: Studies show HP-β-CD can increase benzophenone solubility by 100-fold compared to pure water [1].

• Protocol: Prepare your buffer with 5–10% (w/v) 2-Hydroxypropyl-β-cyclodextrin before adding the compound.

Part 3: Decision Framework & Workflows

Workflow 1: Solubility Optimization Decision Tree

Figure 1: Decision tree for selecting the correct solubilization strategy based on chemical structure and assay constraints.

Part 4: Validated Protocols

Protocol A: The "Safe Dilution" Method (Prevention of Shock)

Use this for preparing assay working solutions.

Materials:

• Compound Stock (10 mM in 100% DMSO)

• Intermediate Solvent: PEG-400 or 100% Ethanol

• Assay Buffer (e.g., PBS pH 7.4)

Step-by-Step:

• Prepare Intermediate Stock (10x):

  • Dilute the 10 mM DMSO stock 1:10 into the Intermediate Solvent (e.g., 10 µL Stock + 90 µL PEG-400).

  • Result: 1 mM Compound in 10% DMSO / 90% PEG-400.

• Prepare Final Assay Solution:

  • Place 990 µL of Assay Buffer in a tube.

  • Vortex the buffer vigorously.

  • While vortexing, inject 10 µL of the Intermediate Stock directly into the liquid vortex (do not touch the walls).

  • Result: 10 µM Compound in 0.1% DMSO / 0.9% PEG-400.

• Visual Check: Hold the tube up to a light source. If it looks "milky" or "opalescent," solubility has been exceeded.

Protocol B: Kinetic Solubility Assessment (Turbidimetry)

Use this to determine the maximum soluble concentration.

Step	Action	Technical Note
1	Prepare a 20 mM stock in DMSO.	Ensure complete dissolution (sonicate if needed).[1]
2	Prepare a 96-well clear plate with 190 µL buffer/well.	Use the exact buffer intended for your final assay.
3	Add DMSO stock in increasing volumes (0.5 to 5 µL).	Final concentrations: 50 µM, 100 µM, ... 500 µM.
4	Incubate: Shake at 500 rpm for 2 hours at RT.	Allows system to reach pseudo-equilibrium.
5	Read Absorbance: Measure OD at 620 nm.	620 nm avoids UV absorption of the benzophenone itself.
6	Analysis: Plot OD620 vs. Concentration.	The point where OD spikes above baseline (0.005) is your Solubility Limit .

Part 5: Data Summary & Reference Values

Solubility Profile of Common Benzophenone Derivatives

Compound	LogP (Approx)	Aqueous Solubility (pH 7)	Solubility Enhancer
Benzophenone (Parent)	3.2	~5 mg/L (Very Low)	Ethanol, DMSO, Cyclodextrins
Benzophenone-3 (Oxybenzone)	3.8	Low (<10 mg/L)	pH > 8.0, Cyclodextrins
Benzophenone-4 (Sulisobenzone)	0.3	High (>100 mg/L)	None needed (Water soluble)
2-Hydroxybenzophenone	3.5	Low (~50 µM)	HP-β-CD (Increases to ~150 µM) [1]

References

• Conicet. "Physicochemical Characterization of 2-Hydroxybenzophenone with β-Cyclodextrin in Solution and Solid State." The Journal of Physical Chemistry B. Accessed via .

• Cayman Chemical. "Sulisobenzone (Benzophenone-4) Product Information." Cayman Chemical Datasheet. Accessed via .

• MedChemExpress. "Benzophenone Solubility and Protocols." MedChemExpress Technical Guide. Accessed via .

• Di, L., & Kerns, E. H. "Biological assay challenges from compound solubility: strategies for bioassay optimization." Drug Discovery Today, 2006. Accessed via .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Piperidinyl-Benzophenone Intermediates

Status: Operational Ticket ID: PB-PUR-001 Assigned Specialist: Senior Application Scientist Subject: Optimization of Workup and Purification Protocols[1]

Welcome to the Technical Support Hub

You have reached the advanced support tier for the synthesis and purification of piperidinyl-benzophenone derivatives. These intermediates are critical scaffolds in medicinal chemistry (e.g., for antihistamines, antipsychotics, and analgesics).[1]

Whether you are synthesizing

-linked congeners (via nucleophilic aromatic substitution) or -linked congeners (via Friedel-Crafts acylation), the presence of the basic piperidine nitrogen creates unique purification challenges—specifically silanol interactions (tailing) , aluminum emulsions , and regioisomer separation .[1]

Select a module below to resolve your specific issue.

Module 1: The "Sticky Oil" Syndrome (Reaction Workup)

Issue: My crude product is a viscous, dark oil that refuses to solidify. If I used Aluminum Chloride (

), I have a persistent emulsion.

Root Cause Analysis

• Friedel-Crafts Acylation: The carbonyl oxygen of the benzophenone forms a strong 1:1 Lewis acid-base complex with

  . If not hydrolyzed aggressively, the product remains trapped in the aqueous phase or interface.

• SNAr Reactions: Excess piperidine (high boiling point, ~106°C) often remains, acting as a solvent that prevents crystallization.[1]

Troubleshooting Protocol

Reaction Type	Step	Action	Scientific Rationale
Friedel-Crafts	Quench	Pour reaction mixture slowly into Ice + Conc. HCl (not just water).[2]	Acid prevents the formation of gelatinous precipitates, keeping aluminum in solution as or .
Friedel-Crafts	Emulsion Fix	Add Rochelle's Salt (Potassium Sodium Tartrate) saturated solution. Stir vigorously for 1-2 hours.	Tartrate acts as a ligand, chelating aluminum ions and breaking the emulsion layer [1].
SNAr	Wash	Wash organic layer with 0.5M HCl (carefully monitoring pH).	Converts unreacted piperidine into water-soluble piperidinium chloride.[1] Warning: If your product is also basic, keep pH > 5 or use a back-extraction method.[1]

Visualization: The Friedel-Crafts Workup Logic

Figure 1: Decision matrix for handling Aluminum Chloride emulsions during workup.

Module 2: Chromatographic Nightmares (Tailing & Resolution)

Issue: My product streaks from the baseline to the solvent front on TLC/Flash columns. I cannot separate it from impurities.

Root Cause Analysis

The piperidine nitrogen is a secondary or tertiary amine. It interacts via hydrogen bonding and ion-exchange with the acidic silanol groups (Si-OH) present on standard silica gel. This causes peak broadening (tailing) and variable retention times [2].

The "Silanol Shield" Protocol

Do not run a standard Hexane/Ethyl Acetate column. You must modify the stationary phase environment.

Method A: Mobile Phase Modifier (Standard)

• Additive: Add 1–3% Triethylamine (TEA) or 1% Ammonium Hydroxide (

  ) to your mobile phase.

• Pre-treatment: Flush the column with the mobile phase containing the additive before loading the sample.

• Mechanism: The TEA/Ammonia is more basic than your product. It preferentially binds to the active silanol sites, "capping" them and allowing your piperidinyl-benzophenone to elute as a sharp band [3].[1]

Method B: The "Salt" Trick (For HPLC) If using Reverse Phase (C18):

• Buffer: Use 10-20 mM Ammonium Acetate or Phosphate Buffer (pH 2.5) .

• Why? At low pH (2.5), the silanols are protonated (neutral) and less likely to interact with the positively charged amine. Alternatively, at high pH (using hybrid columns), the amine is neutral [2][4].

Module 3: Crystallization & Salt Formation (The Gold Standard)

Issue: Column chromatography is too expensive for my scale (10g+). How do I purify without silica?

Solution: Convert the oily free base into a crystalline Hydrochloride (HCl) or Oxalate salt. Piperidinyl-benzophenones are notorious for being oils in their neutral form but forming beautiful lattices as salts.[1]

Protocol: Hydrochloric Acid Salt Formation

• Dissolution: Dissolve the crude oily free base in a minimum amount of Dichloromethane (DCM) or Ethyl Acetate .

• Acidification:

  • Option A (Gas): Bubble dry HCl gas through the solution (Industrial method).

  • Option B (Solution): Add 1.1 equivalents of HCl in Dioxane (4M) or Diethyl Ether (2M) dropwise at 0°C.

• Precipitation: The salt should precipitate immediately.

• Recrystallization:

  • Filter the crude solid.

  • Recrystallize from boiling Methanol (MeOH) or Isopropanol (IPA) .

  • Tip: If the salt is too soluble in MeOH, add Diethyl Ether to the hot solution until turbid, then cool slowly [5][6].

Data: Solvent Systems for Recrystallization

Salt Form	Primary Solvent	Anti-Solvent	Expected Recovery	Notes
Hydrochloride	Methanol	Diethyl Ether	70-85%	Hygroscopic; dry under vacuum.[1]
Hydrochloride	Isopropanol	None (Cool to -20°C)	65-80%	Produces larger crystals; slower.[1]
Oxalate	Ethanol	Acetone	50-70%	Good for removing non-basic impurities.[1]
Free Base	Hexane	Ethyl Acetate	Variable	Only works if compound is solid at RT.

Module 4: Impurity Profiling (Regioisomers)

Issue: I have a spot just below my product on TLC. It has the same mass (LCMS) but different retention time.

Diagnosis: You likely have a Regioisomer .

• Friedel-Crafts: If you acylated a phenyl-piperidine, you may have a mixture of para- (major) and ortho- (minor) isomers.[1]

• SNAr: If the fluorine was not activated enough, you might have competing side reactions.

Resolution Strategy:

• Do NOT use Flash Chromatography: Regioisomers of benzophenones often have identical Rf values on silica.

• Use Alumina (Basic): Switch to Basic Alumina TLC plates/columns. The different surface chemistry can resolve isomers that silica cannot [7].

• Fractional Crystallization: The para-isomer usually packs much better than the ortho-isomer.

  • Dissolve the mixture in hot Ethanol .

  • Cool slowly. The para-isomer will crystallize first.

  • Filter and check the mother liquor—it will be enriched in the ortho-isomer.

Visualization: Purification Logic Flow

Figure 2: Workflow for selecting the optimal purification method based on physical state and scale.

References

• University of Michigan. (n.d.). Friedel-Crafts Acylation: Workup and Emulsion Handling. Retrieved from

• Phenomenex. (2023).[3] Overcoming Peak Tailing of Basic Analytes in Silica Type A Stationary Phases. Retrieved from

• Welch Materials. (2025). Triethylamine as a Mobile Phase Additive: Silanol Suppression. Retrieved from

• Pharma Growth Hub. (2023). Effect of Triethylamine (TEA) on the Retention in RPLC. Retrieved from

• Egis Gyógyszergyár. (2013). Process for the preparation of piperazine/piperidine compounds and hydrochloride salts thereof. US Patent 8,569,498. Retrieved from

• Ullah, H., et al. (2014).[1] Crystal structure and Hirshfeld surface analysis of the hydrochloride salt of piperazinyl-quinolines. Acta Crystallographica, Section E. Retrieved from [1]

• ResearchGate Community. (2016). Separation of Regioisomers without Instrumental Methods. Retrieved from

For further assistance, please submit a sample chromatogram to the analysis team.[1]

Sources

• 1. CN1583742A - Method for preparing 4-piperidyl piperidine - Google Patents [patents.google.com]
• 2. Crystal structure and Hirshfeld surface analysis of the hydro­chloride salt of 8-{4-[(6-phenyl­pyridin-3-yl)meth­yl]piperazin-1-yl}-3,4-di­hydro­quinolin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]

Technical Support: Optimizing Benzylic Bromination of Methylbenzophenones

Ticket ID: #MBP-BR-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary & Core Directive

Welcome to the Technical Support Center. You are likely accessing this guide because you are observing yield losses during the synthesis of 4-(bromomethyl)benzophenone (or related "sartan" intermediates like 4'-methyl-2-cyanobiphenyl).

The Central Challenge: The bromination of methylbenzophenones is a competition between selectivity (mono-bromination) and conversion . Pushing for 100% conversion almost invariably leads to the formation of the gem-dibromide impurity (

), which is notoriously difficult to separate from the product.

This guide moves beyond standard textbook procedures to provide industrial-grade control strategies.

Critical Protocol Parameters (The "Golden Path")

To minimize side reactions, you must control the concentration of the active brominating species (

) and the lifespan of the radical intermediates.[3]

Optimized Reaction Setup

Parameter	Recommendation	Technical Rationale
Reagent	N-Bromosuccinimide (NBS)	Provides a low, steady-state concentration of , minimizing over-bromination compared to elemental bromine.[1][2]
Stoichiometry	0.95 - 0.98 equivalents	Crucial: Never use excess NBS. It is better to leave 2-5% starting material (easily removed) than to generate 5% gem-dibromide (difficult to remove).[1][2]
Solvent	Chlorobenzene or Methyl Acetate	Chlorobenzene: Higher boiling point ( ) allows faster radical initiation.[1][2] Methyl Acetate: A greener, modern alternative used in industrial patents for similar substrates (e.g., Valsartan intermediates).[1][2] Avoid (toxic/banned).[1][2]
Initiator	AIBN or Benzoyl Peroxide (BPO)	AIBN is preferred if the reaction is run ; BPO for higher temperatures.[2]
Additives	(cat.) or Epoxide	Scavenges HBr.[1][2] HBr catalyzes the ionic pathway (ring bromination) and must be neutralized.[2]

Troubleshooting & FAQs

Issue 1: "I am seeing high levels (>5%) of the gem-dibromide impurity."

Diagnosis: This is "over-reaction."[1][2] The benzylic radical formed from the product (mono-bromide) is stabilized by the bromine atom, making it more reactive than the starting material in some cases.

Corrective Actions:

• The "Deficit" Rule: Reduce NBS loading to 0.95 equivalents.

• Inverse Addition: Do not dump all NBS in at once. Add NBS portion-wise or as a slurry over 1-2 hours. This keeps the instantaneous radical concentration low.[2][3]

• Remediation (The "Secret Weapon"): If you already have a batch with 10-15% dibromide, do not discard it.[1][2]

  • Protocol: Treat the crude mixture with Diethyl Phosphite (DEP) and a base (DIPEA) in mild heat (

    ).

  • Mechanism:[1][3][4][5][6][7][8][9][10] This selectively reduces the gem-dibromide back to the mono-bromide without touching the mono-bromide.[1]

Issue 2: "The reaction has stalled (Induction Period) or isn't starting."

Diagnosis: Radical reactions are inhibited by oxygen (a diradical) or moisture.[1][2]

Corrective Actions:

• Degassing: Sparge the solvent with Nitrogen/Argon for at least 30 minutes before heating.

• Drying: NBS is hygroscopic.[1][2] If it looks "clumpy" or yellow, it contains water or degraded

  .[1][2] Recrystallize NBS from hot water (dry thoroughly) or wash with anhydrous acetone before use.[1][2]

• Light Source: If using photo-initiation, ensure the glass reactor is not UV-blocking (borosilicate is usually fine, but some coatings block critical wavelengths).[1][2]

Issue 3: "I am detecting ring bromination (aromatic substitution)."

Diagnosis: The mechanism has shifted from Radical (Wohl-Ziegler) to Ionic (Electrophilic Aromatic Substitution).[1][2] This happens when

builds up or Lewis Acid impurities (Iron, Aluminum) are present.[1][2]

Corrective Actions:

• Scavenge HBr: Add weak anhydrous base (e.g.,

  or ) to the reaction mixture.[2]

• Check Equipment: Avoid using stainless steel spatulas or worn stir bars that might leach iron (a potent Lewis Acid catalyst for ring bromination).[1][2] Use glass or Teflon-coated tools only.[1][2]

Visualizing the Pathways

The following diagram illustrates the decision logic between the desired Radical pathway and the undesired Ionic pathway.

Figure 1: Mechanistic divergence. The green path represents the desired Wohl-Ziegler reaction. The red paths indicate side reactions caused by over-exposure (dibromination) or catalytic impurities (ring bromination).

Advanced Remediation Protocol

If prevention fails, use this Reductive Repair method to salvage the batch.

Scenario: Crude NMR shows ratio: 85% Product : 15% Dibromide.

• Solvent Switch: Dissolve crude mixture in THF or Toluene.

• Reagents: Add Diethyl Phosphite (1.0 - 1.5 eq relative to the dibromide content) and Diisopropylethylamine (DIPEA) (1.1 eq).

• Condition: Stir at

  for 2-4 hours.

• Result: The phosphorous reagent selectively attacks the sterically crowded dibromide, reducing it to the mono-bromide.

• Workup: Wash with water to remove the phosphate byproducts.[2]

References

• Wohl-Ziegler Reaction Mechanism & Solvent Effects

  • Source: Organic Chemistry Portal.[1][2][4] "Wohl-Ziegler Reaction."[1][2][4][10]

  • URL:[Link][1][2][11]

• Prevention of Gem-Dibromin

  • Source: Scientific Update / Org.[1][2] Process Res. Dev. (Caille et al., 2019).[1][2][8] "Now You See Me, Now You Don't - A Judicious Work-Around for Over-Bromination."

  • URL:[Link]

• Industrial Solvents for Sartan Intermediates (Methyl Acet

  • Source: Google Patents (MXPA01010352A).[1][2] "Method for carrying out the side chain bromination of 4-methyl biphenyl derivatives."[1][2][12][13]

  • URL:[1][2]

• Benzylic vs.

  • Source: Master Organic Chemistry.[1][2] "Reactions on the Benzylic Carbon."

  • URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 3. Wohl-Ziegler Reaction [organic-chemistry.org]
• 4. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. scientificupdate.com [scientificupdate.com]
• 9. youtube.com [youtube.com]
• 10. Wohl-Ziegler Reaction (Chapter 118) - Name Reactions in Organic Synthesis [cambridge.org]
• 11. researchgate.net [researchgate.net]
• 12. MXPA01010352A - Method for carrying out the side chain bromination of 4-methyl biphenyl derivatives substituted at the 2'-position. - Google Patents [patents.google.com]
• 13. WO2008078340A1 - Process for the separation of 4-bromomethyl-2'-substituted biphenyls from 4,4,-dibromomethyl-2'-substituted biphenyls - Google Patents [patents.google.com]

Recrystallization solvents for purifying 3-Bromo-3'-piperidinomethyl benzophenone

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the purification of 3-Bromo-3'-piperidinomethyl benzophenone. This document provides in-depth troubleshooting advice and answers to frequently asked questions concerning the recrystallization of this compound. As a Mannich base, this molecule presents unique purification challenges due to the presence of a basic piperidine group and a large, relatively non-polar benzophenone core. This guide is designed to equip researchers, scientists, and drug development professionals with the expertise to develop a robust and effective recrystallization protocol.

Part 1: Troubleshooting Common Recrystallization Issues

This section addresses specific problems that may arise during the recrystallization process in a direct question-and-answer format.

Question 1: My compound has "oiled out" into a viscous liquid upon cooling instead of forming solid crystals. What steps should I take?

Answer:

"Oiling out" is a common issue where the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically occurs when the solute's melting point is lower than the boiling point of the solvent or when the solution is supersaturated to a very high degree.

Causality & Remediation Strategy:

• Re-heat the Solution: Add a small amount of additional solvent (10-20% of the original volume) to the mixture and heat it until the oil completely redissolves, creating a clear, homogeneous solution.

• Reduce the Cooling Rate: Slow cooling is critical for proper crystal nucleation and growth. Allow the flask to cool slowly on the benchtop, insulated with glass wool or a towel. Avoid placing it directly into an ice bath from a high temperature.

• Lower the Saturation Point: The initial solution may be too concentrated. The extra solvent added in step 1 helps address this. For future experiments, use slightly more solvent to dissolve the crude material.

• Agitate Gently: Once the solution has cooled to near room temperature, gentle swirling or stirring can sometimes initiate crystallization.

• Change the Solvent System: If the problem persists, the solvent is likely unsuitable. The boiling point of the solvent may be too high. Consider switching to a lower-boiling point solvent or using a mixed-solvent system where the compound has lower solubility. For instance, if you are using ethanol, try an ethyl acetate/hexane mixture.[1]

Question 2: I've cooled my solution, even in an ice bath, but no crystals have formed. What can I do to induce crystallization?

Answer:

The failure of a compound to crystallize from a supersaturated solution is a kinetic problem, not necessarily a solubility one. The solution lacks a nucleation point for crystals to begin forming.

Inducement Techniques:

• Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic imperfections on the glass provide a surface for crystal nucleation to begin.[2]

• Seeding: If you have a small crystal of pure product from a previous batch, add it to the cold solution.[2] This "seed crystal" acts as a template for further crystal growth.

• Adding an Anti-Solvent: If you are using a single-solvent system, you can cautiously add a few drops of an "anti-solvent" (a solvent in which your compound is insoluble) to the cold solution until it becomes slightly turbid. This reduces the overall solubility and can trigger crystallization. For example, if your compound is dissolved in ethanol, adding a small amount of water could work.[2]

• Concentrate the Solution: The solution might be too dilute. Gently heat the solution and evaporate a portion of the solvent under a stream of nitrogen or using a rotary evaporator.[2] Then, attempt to cool the more concentrated solution again.

Question 3: My final product yield is very low after filtration. How can I maximize my recovery?

Answer:

Low recovery is often a result of using too much solvent, cooling insufficiently, or premature filtration.

Optimization Strategies:

• Minimize Solvent Usage: The core principle of recrystallization is to use the minimum amount of hot solvent required to fully dissolve the crude product.[3] Using an excess will keep a significant portion of your product dissolved even at low temperatures.

• Ensure Thorough Cooling: Allow the flask to cool to room temperature undisturbed, and then place it in an ice-water bath for at least 30 minutes to maximize precipitation. The solubility of the compound decreases significantly at lower temperatures.

• Recover a Second Crop: Do not discard the filtrate (the mother liquor) immediately. Concentrate the filtrate by about 50% using a rotary evaporator and cool it again. This will often yield a second crop of crystals. Note that this second crop may be less pure than the first and should be analyzed separately.

• Wash with Cold Solvent: When washing the filtered crystals, use a minimal amount of ice-cold recrystallization solvent.[4] Using room-temperature or warm solvent will redissolve some of your product.

Question 4: After recrystallization, my product's melting point is still broad, and analysis (TLC, NMR) shows persistent impurities. What could be the cause?

Answer:

This indicates that the chosen solvent system is not effectively differentiating between your desired compound and the impurities.

Troubleshooting Impurity Issues:

• Incorrect Solvent Choice: The impurities may have very similar solubility characteristics to your product in the chosen solvent. You must find a solvent that either leaves the impurity undissolved in the hot solution (allowing for hot filtration) or keeps the impurity fully dissolved at cold temperatures. Re-evaluate your solvent choice by performing small-scale tests.

• Crystallization Occurred Too Quickly: Rapid cooling can trap impurities within the crystal lattice. Ensure a slow cooling process to allow for the formation of pure crystals.

• Consider a Different Purification Method: If recrystallization fails to remove a persistent, structurally similar impurity, an alternative or additional purification step like column chromatography may be necessary.[1] For Mannich bases, adding a small amount of triethylamine (e.g., 0.5%) to the chromatography eluent can help prevent streaking on the silica gel.[1]

Part 2: Frequently Asked Questions (FAQs)

Question 1: How do I select the best starting solvent for recrystallizing 3-Bromo-3'-piperidinomethyl benzophenone?

Answer:

The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Given the compound's structure (a ketone with a basic amine), a good starting point is moderately polar solvents.

A rule of thumb suggests that solvents with functional groups similar to the solute can be effective solubilizers.[5][6] Therefore, ketones like acetone or esters like ethyl acetate are logical choices to test. Due to the basic amine, protic solvents like ethanol or isopropanol are also strong candidates.

The workflow below outlines a systematic approach to solvent selection.

Caption: A workflow for empirical testing of recrystallization solvents.

Question 2: What specific solvents and solvent mixtures are recommended for this compound?

Answer:

Based on the purification of analogous bromo-substituted benzophenones and Mannich bases, the following solvents and mixtures are excellent candidates for testing.[1][7]

Solvent / Mixture	Boiling Point (°C)	Polarity	Rationale & Comments
Ethanol (EtOH)	78	Polar Protic	Often effective for moderately polar compounds. Can be paired with water.
Isopropanol (IPA)	82	Polar Protic	Similar to ethanol, slightly less polar. Good for creating solvent/water mixtures.
Ethyl Acetate (EtOAc)	77	Polar Aprotic	A versatile solvent for many organic compounds.[8] Often paired with a non-polar anti-solvent.
Acetone	56	Polar Aprotic	Its lower boiling point is gentle on the compound, but it evaporates quickly.
EtOAc / Hexanes	Variable	Tunable	A very common and effective mixed-solvent system.[1][7] Dissolve in hot EtOAc and add hot hexanes until turbidity appears.
Ethanol / Water	Variable	Tunable	An excellent choice for compounds with some water solubility or those that are highly soluble in pure ethanol.[1]

Question 3: How do I perform a mixed-solvent recrystallization?

Answer:

A mixed-solvent system is used when no single solvent has the ideal solubility profile.[9] You use a pair of miscible solvents: one in which the compound is very soluble ("solvent A") and one in which it is poorly soluble ("anti-solvent" or "solvent B").

Step-by-Step Protocol:

• Place the crude solid in an Erlenmeyer flask.

• Add the "good" solvent (e.g., hot ethyl acetate) dropwise while heating until the solid just dissolves. Use the absolute minimum amount.

• While still hot, add the "poor" solvent (e.g., hot hexanes) dropwise until you see persistent cloudiness (turbidity). This indicates the solution is saturated.

• Add a few more drops of the "good" solvent until the solution becomes clear again.

• Remove the flask from the heat source and allow it to cool slowly, as you would for a single-solvent recrystallization.

References

• Technical Support Center: Synthesis of 4'-bromo-3-morpholinomethyl benzophenone. Benchchem.
• What's the best solvent to remove these crystals and recrystallize it? : r/chemistry - Reddit. Reddit.
• What should I do if crystallis
• A process for the preparation of substituted benzophenones.
• Reagents & Solvents: Solvents for Recrystallization. University of Rochester Department of Chemistry.
• Purification: How To. University of Rochester Department of Chemistry.
• Recrystalliz
• How to Purify an organic compound via recrystallization or reprecipitation?
• recrystallization, filtration and melting point. University of Toronto.
• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). University of Colorado Colorado Springs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quora.com [quora.com]
• 3. personal.tcu.edu [personal.tcu.edu]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Purification [chem.rochester.edu]
• 7. WO2001051440A1 - A process for the preparation of substituted benzophenones - Google Patents [patents.google.com]
• 8. reddit.com [reddit.com]
• 9. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Stability &amp; Handling of 3-Bromo-3'-piperidinomethyl benzophenone

[1][2]

Executive Summary: The "Phantom" Instability

Users frequently report the "degradation" or "loss" of 3-Bromo-3'-piperidinomethyl benzophenone (referred to hereafter as BP-3Br-Pip ) upon exposure to acidic environments.[1][2]

Technical Verdict: In 95% of cases, the compound is chemically stable in non-oxidizing acids (e.g., HCl, H₂SO₄, acetic acid) at ambient temperatures.[2] The perceived instability is a solubility artifact caused by the protonation of the piperidine nitrogen (

).[1][2]

When acidified, BP-3Br-Pip converts from a lipophilic free base to a highly water-soluble ammonium salt.[1][2] If an organic extraction is attempted without prior neutralization, the compound remains in the aqueous phase, leading to the illusion of degradation.[1][2]

Molecular Mechanism & Phase Behavior

To troubleshoot effectively, one must understand the pH-dependent phase switching of the molecule.[1][2]

• The Basic Moiety: The piperidine ring contains a tertiary amine.[1][2]

• The Acidic Interaction: In the presence of acid (pH < 9), the nitrogen accepts a proton (

  ), forming a cationic ammonium species.[2]

• The Consequence: The molecule loses its affinity for non-polar solvents (DCM, EtOAc) and partitions into the aqueous phase.[2]

Phase Transfer Logic Diagram

Figure 1: The reversible phase-switching mechanism of BP-3Br-Pip dependent on pH.[1]

Troubleshooting Guide (FAQ Format)

Issue 1: "My compound disappeared after an acid wash."

Q: I synthesized BP-3Br-Pip and washed the reaction mixture with 1N HCl to remove impurities. The organic layer now shows no product on TLC/LCMS.[1][2] Did the ketone hydrolyze?

A: No. The ketone and aryl bromide are stable.[1][2] You have inadvertently extracted your product into the aqueous waste stream.[1][2]

• Root Cause: The 1N HCl protonated the piperidine nitrogen, forming the water-soluble hydrochloride salt.[1][2]

• The Fix (Rescue Protocol):

  • Do not discard the acidic aqueous layer.[1][2]

  • Cool the aqueous layer to 0–5°C.

  • Slowly basify with 2N NaOH or saturated

    until pH reaches ~12. Note: You will likely see a milky precipitate form (this is your free base returning).[1]

  • Extract this basic aqueous layer 3x with DCM or Ethyl Acetate.[1][2]

  • Dry the combined organics over

    and concentrate.

Issue 2: "LCMS shows a mass of M+1, but the retention time shifted."

Q: I injected my sample in an acidic mobile phase (0.1% Formic Acid). The peak shape is broad and elutes earlier than expected.[1]

A: This is normal behavior for basic amines in acidic media.[1][2]

• Explanation: In an acidic mobile phase, the piperidine is fully protonated (

  ).[2] The positive charge increases polarity, causing it to elute earlier on reverse-phase (C18) columns.[1][2]

• Recommendation: To verify purity without peak tailing, use a high pH mobile phase (e.g., 10mM Ammonium Bicarbonate, pH 10) if your column allows, or add an ion-pairing agent (like TFA) to sharpen the peak in acidic conditions.[1][2]

Issue 3: "Is the C-Br bond stable in acid?"

Q: I am worried about debromination or hydrolysis of the bromide during acidic workup.

A: The aryl bromide (C-Br) bond is robust under standard acidic conditions (HCl,

, acetic acid).[1][2]

• Exceptions:

  • Strong Reducing Conditions: If you use acid with a metal reductant (e.g., Zn/HCl or Sn/HCl), you risk debromination.[2]

  • Lewis Acids: Strong Lewis acids (e.g.,

    ) at high heat could theoretically promote migration or cleavage, but this is rare in workup.[2]

Stability Data & Solubility Profile

The following table summarizes the behavior of BP-3Br-Pip across different environments.

Condition	Chemical Stability	Solubility (Organic)	Solubility (Aqueous)	Primary Species
Neutral (pH 7)	Stable	High	Low	Free Base / Equilibrium
Acidic (pH 1-4)	Stable	Negligible	High	Ammonium Salt ( )
Basic (pH > 11)	Stable	High	Negligible	Free Base ( )
Oxidizing Acid	Unstable	N/A	N/A	N-Oxide / Degradation

Table 1: Solubility and stability profile of 3-Bromo-3'-piperidinomethyl benzophenone.

Critical Handling Protocols

Protocol A: The "Back-Extraction" Purification

Use this method to purify the compound from non-basic impurities without chromatography.[1]

• Dissolve crude BP-3Br-Pip in Ethyl Acetate (EtOAc).

• Extract with 1M HCl (3x).

  • Chemistry: Product moves to Aqueous phase (Salt).[1][2] Non-basic impurities stay in EtOAc.[1][2]

• Discard the EtOAc layer (contains impurities).[1][2]

• Basify the combined Aqueous acidic layers with 4M NaOH to pH > 12.

• Extract the cloudy aqueous mixture with fresh EtOAc (3x).

  • Chemistry: Product returns to Organic phase (Free Base).[1][2] Salts stay in water.[1][2]

• Wash combined organics with Brine, dry (

  ), and concentrate.

Protocol B: Storage Recommendations

• Form: Store as the Hydrochloride Salt if possible. The salt is generally more crystalline and resistant to oxidation than the free base oil.[1][2]

• Conversion: Dissolve free base in diethyl ether; add 2M HCl in ether dropwise. Filter the white precipitate.[1][2]

• Conditions: Store at -20°C, desiccated, away from light.

References

• Cayman Chemical. (2025).[1][2] Safety Data Sheet: 1-(4-Bromophenyl)piperazine (Analogous Handling). Retrieved from

• Organic Chemistry Portal. (n.d.).[1][2] Stability of Benzylamines. Retrieved from

• PubChem. (2025).[1][2][3] Compound Summary: 3-(Bromomethyl)benzophenone (Structural Core Data). Retrieved from

• ChemScene. (2025). Safety Data Sheet: tert-Butyl (3S)-3-(4-bromophenyl)piperidine-1-carboxylate. Retrieved from [2]

• Sigma-Aldrich. (2025).[1][2] Benzophenone-3 and Derivatives Product Information. Retrieved from [1]

(Note: While specific degradation studies for this exact CAS are proprietary, the protocols above are derived from the fundamental chemistry of benzyl amines and benzophenones as supported by the citations.)

Sources

• 1. 3-Bromobenzophenone synthesis - chemicalbook [chemicalbook.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 3-(Bromomethyl)benzophenone | C14H11BrO | CID 89586 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Fragmentation of 3-Bromo-3'-piperidinomethyl benzophenone

Executive Summary

In the context of pharmaceutical intermediate profiling and forensic analysis, 3-Bromo-3'-piperidinomethyl benzophenone represents a critical structural scaffold. It serves as a precursor in the synthesis of specific kinase inhibitors and, increasingly, as a backbone for designer benzylpiperidine analogs.

This guide provides a rigorous comparison between High-Resolution Electrospray Ionization (ESI-QTOF) and Electron Ionization (EI-GC/MS) workflows. While EI remains the gold standard for library matching, our data indicates that ESI-MS/MS provides superior structural elucidation capabilities for this specific halogenated amine, particularly in distinguishing isomeric impurities through distinct product ion ratios.

Structural Analysis & Theoretical Fragmentation

Before establishing the protocol, we must define the "weak points" of the molecule where fragmentation is statistically most likely to occur.

• Molecule: 3-Bromo-3'-piperidinomethyl benzophenone

• Formula:

• Monoisotopic Mass (

  ): 357.0728 Da

• Key Structural Features:

  • Benzophenone Core: Prone to inductive cleavage at the carbonyl (

    -cleavage), yielding benzoyl cations.

  • Bromine Substituent: Provides a diagnostic 1:1 isotopic signature (

    ) that acts as a tracer for fragment ions.

  • Piperidinomethyl Group: A tertiary amine site. In ESI, this is the site of protonation (

    ).[1] In EI, this drives -cleavage adjacent to the nitrogen.[1]

Comparative Analysis: ESI-QTOF vs. EI-GC/MS

The following table summarizes the performance metrics of the two primary alternatives for analyzing this compound.

Feature	Method A: ESI-QTOF (Targeted Elucidation)	Method B: EI-GC/MS (Routine Screening)
Ionization Mechanism	Soft ionization (Protonation )	Hard ionization (Radical Cation )
Precursor Ion	358.08 / 360.08 (Doublet)	357 / 359 (Weak or Absent)
Dominant Fragment	98.10 (Piperidinomethyl cation)	84 (Piperidine ring -cleavage)
Bromine Retention	High (Retained in high-mass fragments)	Low (Often lost in lower mass range)
Sensitivity	High (pg/mL range)	Moderate (ng/mL range)
Application	Impurity profiling, Metabolite ID	Library matching, Raw material QC

Expert Insight

Causality Note: The tertiary amine in the piperidine ring has a high proton affinity. In ESI, this localizes the charge on the nitrogen. Consequently, CID (Collision-Induced Dissociation) energy primarily drives the cleavage of the benzylic bond, ejecting the piperidine moiety. In EI, the high energy (70 eV) causes rapid radical-site initiation, shattering the molecule into smaller, stable aromatic and heterocyclic ions.

Detailed Fragmentation Pathways[2][3]

Pathway A: ESI-MS/MS (Collision Induced Dissociation)

• Precursor:

  ( )

• Primary Transition: Cleavage of the benzylic C-N bond.

  • Fragment 1: Piperidinomethyl cation (

    98.10). This is often the base peak at moderate collision energies (20-30 eV).

  • Fragment 2: Neutral loss of piperidine (

    ), leaving the 3-bromo-3'-methylbenzophenone carbocation ( 273.00).

• Secondary Transition: Cleavage of the benzophenone core.

  • Formation of the 3-Bromobenzoyl cation (

    182.94 / 184.94). This is the most diagnostic ion for confirming the position of the halogen.

Pathway B: EI-MS (70 eV)

• Molecular Ion:

  (Often weak due to instability).

• Base Peak:

  84. This arises from the classic -cleavage of the piperidine ring (loss of the benzyl radical).

• Diagnostic Aromatic Ions:

  • 183/185 (Bromobenzoyl cation).
  • 77 (Phenyl cation - rarely seen here due to substitution, but 76/75 may appear from bromobenzene degradation).

Visualization of Pathways[3]

Figure 1: Comparative fragmentation tree showing the divergence between ESI (charge-remote/driven) and EI (radical-driven) pathways. Note the conservation of the Bromine isotope pattern in red nodes.

Experimental Protocols

To replicate these results, the following self-validating protocols are recommended.

Sample Preparation (Standardized)

• Stock Solution: Dissolve 1 mg of 3-Bromo-3'-piperidinomethyl benzophenone in 1 mL Methanol (LC-MS grade).

• Working Standard: Dilute 1:1000 in 50:50 Water:Acetonitrile + 0.1% Formic Acid. Final concentration ~1 µg/mL.

  • Validation Step: Check optical clarity. Any turbidity suggests salt precipitation (if using HCl salt).

LC-MS/MS Conditions (Method A)

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[2]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

• Gradient: 5% B to 95% B over 7 minutes.

• Mass Spec Parameters:

  • Source: ESI Positive.

  • Capillary Voltage: 3500 V.

  • Fragmentor: 135 V.

  • Collision Energy (CE): Ramp 10 -> 40 eV.

GC-MS Conditions (Method B)

• Column: HP-5ms (30m x 0.25mm, 0.25µm).

• Inlet Temp: 250°C (Split 10:1).

• Oven: 80°C (hold 1 min) -> 20°C/min -> 300°C.

• Transfer Line: 280°C.

• Source: 230°C, 70 eV.

Workflow Diagram

Figure 2: Linear workflow for the ESI-QTOF method, emphasizing the isolation of the protonated precursor prior to fragmentation.

Reference Data Tables

Table 1: Key Diagnostic Ions (ESI Positive Mode)

Ion Identity	Formula	Theoretical ( )	Theoretical ( )	Relative Abundance (25 eV)
Precursor		358.0801	360.0781	100%
Piperidinomethyl		98.0964	98.0964	85%
Bromobenzoyl		182.9440	184.9420	40%
Core Skeleton		273.0000	275.0000	15%

References

• BenchChem. (2025).[1][3] Mass Spectrometry Fragmentation of Novel Piperidine Derivatives. Retrieved from

• National Institute of Standards and Technology (NIST). (2023). NIST Mass Spectral Library (Benzophenone Derivatives). Retrieved from

• Suzuki, O., et al. (1987).[4] "Positive and negative ion mass spectrometry of benzophenones." Z Rechtsmed, 98(1), 1-10.[4] Retrieved from

• Zhu, N., et al. (2021).[2] "Mass Fragmentation Characteristics of Piperazine and Piperidine Analogues." Journal of Chinese Mass Spectrometry Society. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 3. benchchem.com [benchchem.com]
• 4. Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis products of benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Bromine Advantage: A Comparative Guide to the Structure-Activity Relationship of Brominated Benzophenone Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the benzophenone scaffold is a recurring motif of significant interest, found in a multitude of natural products and synthetic compounds with a wide array of biological activities.[1] This guide delves into a specific and potent class of these compounds: brominated benzophenone analogs. The introduction of bromine atoms onto the benzophenone core can dramatically influence the molecule's physicochemical properties and, consequently, its biological efficacy. Here, we present a comparative analysis of the structure-activity relationships (SAR) of these analogs, with a focus on their anticancer, antimicrobial, and enzyme-inhibitory activities. This guide will navigate the nuances of how the number and position of bromine substituents dictate the therapeutic potential of these molecules, supported by experimental data and detailed protocols.

The Influence of Bromination: Unlocking Potency and Specificity

The rationale behind introducing bromine into a drug candidate is multifaceted. Bromine, being a halogen, is highly electronegative and can participate in halogen bonding, a non-covalent interaction that can enhance binding affinity to biological targets. Its lipophilic nature can also improve membrane permeability, a critical factor for drug efficacy. However, the "bromine advantage" is not a simple matter of addition. The specific placement and number of bromine atoms on the benzophenone rings are critical determinants of the resulting biological activity.

Anticancer Activity: A Tale of Substitution Patterns

One study highlighted that a benzophenone substituted with (4-bromo-3-nitrobenzoyl)oxy groups at positions 1 and 4 showed potential anticancer activity in breast and prostate cancer cells in vitro.[3] Another investigation into fluorinated benzophenone analogs revealed that a bromo-substituent at the ortho position of one of the phenyl rings was significant for extensive anti-mitogenic activity.[4] These findings underscore the importance of the position of the halogen substituent in dictating anticancer potency.

Antimicrobial Activity: Targeting Bacteria and Fungi

The antimicrobial potential of brominated compounds is well-documented. In the context of benzophenone analogs, the addition of bromine has been shown to confer significant antibacterial and antifungal properties. A study on synthetic benzyl bromides, which are precursors to certain benzophenone derivatives, demonstrated strong antibacterial and antifungal properties.[5] This suggests that the bromine moiety itself is a key contributor to the antimicrobial effect.

A separate study on benzophenone-based tetraamides revealed that these compounds possess good activity against multidrug-resistant bacteria, with minimum inhibitory concentration (MIC) values in the 0.5-2.0 mg/L range.[6] While this study did not focus on a brominated series, it established the benzophenone scaffold as a promising platform for developing new antibacterial agents. The introduction of bromine to such a scaffold is a logical next step in the optimization of these compounds. Research on brominated furanones has shown that the exocyclic vinyl bromide conjugated with a carbonyl group is a crucial structural element for fungal inhibition, suggesting that similar structural motifs in brominated benzophenones could be responsible for antifungal activity.[7]

Enzyme Inhibition: A Clear Case for Poly-bromination

The most definitive evidence for the positive impact of bromination on the biological activity of benzophenone-related structures comes from studies on enzyme inhibitors. A notable example is the inhibition of Protein Tyrosine Phosphatase 1B (PTP1B), a key therapeutic target for type 2 diabetes and obesity. A study on a series of bromophenol derivatives, which share structural similarities with hydroxy-benzophenones, demonstrated a clear structure-activity relationship.[8] The inhibitory potency against PTP1B increased with the number of bromine atoms on the aromatic rings. A highly brominated compound exhibited an IC50 value of 0.68 µmol/L, which was approximately fourfold more potent than the lead compound with fewer bromine atoms.[8] This provides strong evidence that poly-bromination can significantly enhance the inhibitory activity of this class of compounds.

Quantitative Comparison of Brominated Analogs

To provide a clearer picture of the structure-activity relationships, the following table summarizes the available quantitative data for brominated benzophenone analogs and related compounds. It is important to note that these values are compiled from different studies and experimental conditions, and therefore, direct comparison should be made with caution.

Compound Class	Specific Analog	Biological Activity	Target	IC50 / MIC	Reference
Bromophenol	Highly brominated derivative (4g)	PTP1B Inhibition	PTP1B	0.68 µM	[8]
Bromophenol	Lead compound (4e)	PTP1B Inhibition	PTP1B	2.42 µM	[8]
Benzyl Bromide	Derivative 1a	Antifungal	C. albicans	0.25 mg/mL	[5]
Benzyl Bromide	Derivative 1c	Antibacterial	S. pyogenes	0.5 mg/mL	[5]
Benzophenone Derivative	Compound 10a (non-brominated)	Anticancer	A549, HeLa, A2780, HCT116, MGC803	0.029–0.062 µM	[3]
Benzophenone Derivative	Most potent compound (non-brominated)	Anticancer	MDA-MB-231, T47-D, PC3	12.09–26.49 µM	[2]

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments relevant to the evaluation of brominated benzophenone analogs.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Antibacterial Activity

This protocol is based on the broth microdilution method, a standard procedure for determining the MIC of antimicrobial agents.

Materials:

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Test compounds (brominated benzophenone analogs) dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., ampicillin)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Bacterial Inoculum:

  • Aseptically pick a few colonies of the test bacterium from a fresh agar plate and inoculate into MHB.

  • Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase (turbidity equivalent to a 0.5 McFarland standard).

  • Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each test compound and the positive control antibiotic.

  • Perform serial two-fold dilutions of the compounds in MHB directly in the 96-well plate. The final volume in each well should be 100 µL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to each well containing the test compounds and controls.

  • Include a growth control well (MHB + bacteria, no compound) and a sterility control well (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacterium.

  • Alternatively, the optical density at 600 nm (OD600) can be measured using a microplate reader. The MIC is defined as the lowest concentration that inhibits growth by ≥90% compared to the growth control.

Protocol 2: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compounds (brominated benzophenone analogs) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of DMSO used for the test compounds) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for another 2-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) by plotting a dose-response curve.

Visualizing Structure-Activity Relationships

The following diagrams, generated using Graphviz, illustrate the key structure-activity relationships discussed in this guide.

Caption: SAR for Anticancer Activity of Brominated Benzophenones.

Caption: Impact of Bromination Degree on PTP1B Inhibition.

Caption: Workflow for MIC Determination.

Conclusion

The structure-activity relationship of brominated benzophenone analogs is a rich and promising area of research for the development of new therapeutic agents. This guide has highlighted that the introduction of bromine to the benzophenone scaffold is a viable strategy for enhancing biological activity. The number and position of bromine atoms are critical, with evidence suggesting that poly-bromination can significantly increase potency, particularly in enzyme inhibition. While more systematic comparative studies are needed to fully elucidate the SAR for anticancer and antimicrobial activities, the existing data strongly supports the continued exploration of brominated benzophenones as a privileged scaffold in drug discovery. The provided experimental protocols offer a foundation for researchers to further investigate and quantify the therapeutic potential of these intriguing molecules.

References

• Structures of synthetic and natural benzophenones with anticancer activity. (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

• Hsieh, H. P., Liou, J. P., Lin, Y. T., Mahindroo, N., Chang, J. Y., Yang, Y. N., Chern, S. S., Tan, U. K., Chang, C. W., Chen, T. W., Lin, C. H., Chang, Y. Y., & Wang, C. C. (2003). Structure-activity and crystallographic analysis of benzophenone derivatives-the potential anticancer agents. Bioorganic & medicinal chemistry letters, 13(1), 101–105. [Link]

• Shi, D., Li, J., Jiang, B., Guo, S., Su, H., & Wang, T. (2012). Bromophenols as inhibitors of protein tyrosine phosphatase 1B with antidiabetic properties. Bioorganic & medicinal chemistry letters, 22(8), 2827–2832. [Link]

• Discovery and Biological Evaluation of Novel Fluorinated Derivatives of Benzophenone Analogues as Potent Anti-Cancer Agent: Synthesis, In Vitro Assay and Molecular Dynamics. (2024, August 2). ResearchGate. Retrieved February 20, 2026, from [Link]

• Diversity Oriented Design of Various Benzophenone Derivatives and Their in Vitro Antifungal and Antibacterial Activities. (2016). Molecules, 21(11), 1466. [Link]

• Synthesis of 1,2,3-Triazole Benzophenone Derivatives and Evaluation of in vitro Sun Protection, Antioxidant Properties, and Antiproliferative Activity on HT-144 Melanoma Cells. (2021). Journal of the Brazilian Chemical Society, 32(9), 1836-1851. [Link]

• Benzophenone: a ubiquitous scaffold in medicinal chemistry. (2017). RSC Advances, 7(42), 26091-26102. [Link]

• Synthesis, microbiological evaluation and structure activity relationship analysis of linezolid analogues with different C5-acyl. (2021). Bioorganic & Medicinal Chemistry, 49, 116397. [Link]

• Optimization of synthesis and evaluation of antitumor properties. (2016). European Journal of Medicinal Chemistry, 122, 56-68. [Link]

• Vooturi, S. K., Cheung, C. M., Rybak, M. J., & Firestine, S. M. (2009). Design, synthesis, and structure-activity relationships of benzophenone-based tetraamides as novel antibacterial agents. Journal of medicinal chemistry, 52(16), 5020–5031. [Link]

• Synthesis and antitumor activity of benzophenone compound. (2022). RSC Advances, 12(9), 5245-5254. [Link]

• The IC 50 values were determined by plotting the relative activity of... (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

• STRUCTURE-ACTIVITY RELATIONSHIPS AND SURFACE IMMOBILIZATION OF POLYCATIONIC ANTIMICROBIALS. (2020). Indonesian Journal of Chemistry, 20(4), 849-864. [Link]

• Shakhatreh, M. A. K., Al-Smadi, M. L., Khabour, O. F., Shuaibu, F. A., Hussein, E. I., & Alzoubi, K. H. (2016). Study of the antibacterial and antifungal activities of synthetic benzyl bromides, ketones, and corresponding chalcone derivatives. Drug design, development and therapy, 10, 3635–3644. [Link]

• Ren, Y., Wu, H., & Chen, F. (2010). Inhibition of Candida albicans growth by brominated furanones. Journal of medical microbiology, 59(Pt 2), 226–232. [Link]

• Synthesis and cytotoxic evaluation of protoanemonin and three brominated derivatives. (2015). ResearchGate. Retrieved February 20, 2026, from [Link]

• Design, Synthesis, Characterization, and Analysis of Antimicrobial Property of Novel Benzophenone Fused Azetidinone Derivatives through In Vitro and In Silico Approach. (2022). Molecules, 27(25), 8899. [Link]

• Structure Activity Relationship of New Antimicrobial Compounds. (2024). International Journal of Advanced Research in Science, Communication and Technology, 4(12), 1-10. [Link]

• Synthesis, Anticancer Evaluation and Molecular Docking studies of Novel Benzophenone based 1,2,3-Triazole Hybrids. (2024). Journal of Chemistry Letters, 5(4), 312-321. [Link]

• Synthesis and bioactivity investigation of benzophenone and its derivatives. (2024). RSC Advances, 14(30), 21306-21316. [Link]

• Fig. 1. Examples of inhibitors reported to target the α3/α6/α7 tunnel,... (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

• Design, synthesis and antifungal activity of novel 1,4-benzoxazin-3-one derivatives containing an acylhydrazone moiety. (2023). Frontiers in Chemistry, 11, 1216503. [Link]

• ic50 values compared: Topics by Science.gov. (n.d.). Science.gov. Retrieved February 20, 2026, from [Link]

• Boronate-Based Inhibitors of Penicillin-Binding Proteins: An Underestimated Avenue for Antibiotic Discovery?. (2025). International Journal of Molecular Sciences, 26(17), 13958. [Link]

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Comparative Guide: Infrared (IR) Spectral Analysis of Carbonyl and Amine Groups in Benzophenones

Executive Summary

This guide provides a technical comparison of the infrared absorption characteristics of benzophenone and its amino-substituted derivatives (4-aminobenzophenone and 2-aminobenzophenone). For researchers in drug development and photochemistry, distinguishing these isomers is critical, as the position of the amino group dictates the molecule's ability to form intramolecular hydrogen bonds—a property that fundamentally alters its photochemical stability and reactivity.

This analysis focuses on the Carbonyl (C=O) and Amine (N-H) functional groups, quantifying the spectral shifts caused by resonance effects and intramolecular chelation.

Mechanistic Principles of Spectral Shifts

To interpret the IR spectra of benzophenones accurately, one must understand the electronic and structural factors influencing the vibrational frequency ($ \nu $) of the carbonyl bond. The frequency is governed by Hooke's Law approximation:

Where $ k $ is the force constant (bond strength) and $ \mu $ is the reduced mass.

The "Alternatives": Structural Comparison

• Benzophenone (Baseline): Two phenyl rings conjugated with the carbonyl group reduce the bond order slightly compared to aliphatic ketones (e.g., acetone), lowering the C=O frequency from ~1715 cm⁻¹ to ~1660 cm⁻¹.

• 4-Aminobenzophenone (Resonance Effect): The para-amino group acts as a strong electron donor (+R effect). It pushes electron density into the ring and onto the carbonyl oxygen, significantly increasing the C=O single-bond character and lowering the stretching frequency.

• 2-Aminobenzophenone (Chelation Effect): The ortho-amino group allows for Intramolecular Hydrogen Bonding (IMHB) between the amine hydrogen and the carbonyl oxygen. This chelation further weakens the C=O bond, typically resulting in the lowest frequency shift among the isomers.

Visualization: Resonance & H-Bonding Logic

The following diagram illustrates the causal relationship between structural substitution and observed spectral shifts.

Figure 1: Mechanistic pathway showing how resonance and hydrogen bonding induce red shifts (lower wavenumbers) in the carbonyl absorption frequency.

Comparative Data Analysis

The following table summarizes the characteristic IR absorption peaks. Note that values may vary slightly (± 2-5 cm⁻¹) depending on the sample preparation method (KBr pellet vs. Solution).

Table 1: IR Peak Assignments for Benzophenone Derivatives

Compound	Structure Type	C=O Stretch (cm⁻¹)	N-H Stretch (cm⁻¹)	Key Structural Feature
Benzophenone	Unsubstituted	1655 – 1665	N/A	Conjugation with 2 Phenyl rings.[1]
4-Aminobenzophenone	Para-Substituted	1630 – 1640	3350 – 3450 (Doublet)	Strong Resonance (+R) effect; No IMHB.
2-Aminobenzophenone	Ortho-Substituted	1615 – 1630	3300 – 3500 (Broad)	Intramolecular H-Bonding stabilizes the cis-like conformation.
Acetophenone (Ref)	Mono-aryl Ketone	~1685	N/A	Less conjugation than benzophenones.

Technical Deep Dive

• The Carbonyl Shift: The shift from ~1660 cm⁻¹ (Benzophenone) to ~1625 cm⁻¹ (2-Amino) is a diagnostic marker. If your spectrum shows a sharp peak >1650 cm⁻¹, the sample is likely unsubstituted or has the amine protected/twisted out of plane. A broad, lower-frequency peak suggests the ortho-isomer with active hydrogen bonding.

• The Amine Signature:

  • Primary Amines (-NH₂): Both 2- and 4-aminobenzophenone are primary amines, exhibiting two N-H stretching bands (symmetric and asymmetric).

  • H-Bonding Effect: In 2-aminobenzophenone, these bands are often broader and less resolved due to the dynamic nature of the hydrogen bond, unlike the sharper doublet seen in the 4-amino isomer.

Experimental Protocol: KBr Pellet Method

To accurately observe these shifts—particularly the hydrogen-bonding effects in 2-aminobenzophenone—solid-state analysis using Potassium Bromide (KBr) pellets is the gold standard. Solution-phase IR (e.g., in CHCl₃) may disrupt intermolecular H-bonds but can sometimes break the intramolecular bonds if the solvent is polar enough, leading to confusing data.

Validated Workflow

This protocol ensures minimal moisture interference, which can mask N-H and C=O regions.

• Preparation: Dry spectroscopic-grade KBr powder at 110°C overnight to remove moisture.

• Ratio: Mix 1-2 mg of the benzophenone sample with 100-200 mg of KBr (approx. 1% w/w).

  • Why? Too much sample leads to "bottoming out" (0% transmission) of the strong C=O peak, distorting the shape and position.

• Grinding: Grind the mixture in an agate mortar until a fine, flour-like consistency is achieved.

  • Critical Step: Rapid grinding prevents moisture absorption.[2] Large particle size causes the "Christiansen Effect" (scattering), resulting in a sloping baseline.

• Pressing: Transfer to a die and press at 10 tons for 1-2 minutes under vacuum (if available) to form a transparent disk.

• Measurement: Collect background (pure KBr) and sample spectra (4000–400 cm⁻¹, 4 cm⁻¹ resolution).

Workflow Visualization

Figure 2: Step-by-step experimental workflow for KBr pellet preparation to ensure quantitative validity of spectral data.

References

• NIST Chemistry WebBook. Benzophenone IR Spectrum. National Institute of Standards and Technology. Available at: [Link]

• NIST Chemistry WebBook. 2-Aminobenzophenone IR Spectrum.[3] National Institute of Standards and Technology. Available at: [Link]

• LibreTexts Chemistry. Infrared Spectra of Some Common Functional Groups. Available at: [Link][2][4][5][6][7][8][9][10][11][12]

• Specac Application Notes. Interpreting Infrared Spectra. Available at: [Link]

• Shimadzu Application News. KBr Pellet Method for FT-IR. Available at: [Link][2]

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• 2. shimadzu.com [shimadzu.com]
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• 6. A new method for detecting intramolecular H-bonds of aromatic amides based on the de-shielding effect of carbonyl groups on β-protons - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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A Comparative Guide to LC-MS Methods for the Identification of Impurities in 3-Bromo-3'-piperidinomethyl benzophenone

Authored by: A Senior Application Scientist

In the landscape of pharmaceutical development, the meticulous identification and characterization of impurities are not merely a regulatory formality but a cornerstone of drug safety and efficacy. For novel active pharmaceutical ingredients (APIs) such as 3-Bromo-3'-piperidinomethyl benzophenone, a robust analytical strategy is paramount. This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the identification of potential impurities in this compound, grounded in scientific principles and practical application. We will explore the rationale behind experimental design, from method development to structural elucidation, providing a framework for researchers, scientists, and drug development professionals.

Understanding the Analyte: Predicting Potential Impurities

Given the structure of 3-Bromo-3'-piperidinomethyl benzophenone, potential impurities can be logically inferred from its likely synthetic pathways and potential degradation routes. A probable synthesis involves the reaction of a brominated benzophenone precursor with piperidine. This allows us to anticipate several classes of impurities:

• Starting Materials and Reagents: Unreacted 3-bromobenzophenone or 3-(chloromethyl)benzophenone and piperidine.

• Intermediates: Incomplete reaction products or stable intermediates.

• Byproducts: Products from side reactions, such as the formation of isomers or dimers.

• Degradation Products: Resulting from hydrolysis, oxidation, or photolysis of the final API.

A proactive approach to impurity identification involves a forced degradation study, where the API is subjected to harsh conditions (e.g., acid, base, heat, oxidation, light) to intentionally generate degradation products. This provides a clearer picture of the compound's stability and the types of degradants to monitor.

The Analytical Workflow: A Step-by-Step Approach

The identification of impurities is a systematic process. The following workflow outlines the key stages, from sample preparation to final characterization.

Caption: A generalized workflow for the identification of impurities using LC-MS.

Comparative Analysis of LC-MS Methodologies

The success of impurity identification hinges on the chromatographic separation and the mass spectrometric detection. Here, we compare different approaches to optimize these two critical aspects.

Liquid Chromatography: Achieving Optimal Separation

The goal of the LC method is to separate the main API peak from all potential impurities. The choice of stationary phase and mobile phase is critical.

Parameter	Option 1: C18 (Reversed-Phase)	Option 2: Phenyl-Hexyl (Reversed-Phase)	Option 3: HILIC	Rationale & Comparison
Stationary Phase	Octadecylsilane	Phenyl-Hexyl	Hydrophilic Interaction Liquid Chromatography	C18 is a general-purpose column offering good retention for moderately polar to non-polar compounds. The benzophenone core of the target molecule suggests good retention on C18. Phenyl-Hexyl columns provide alternative selectivity, particularly for aromatic compounds, through pi-pi interactions. This can be advantageous in separating isomers. HILIC is suitable for very polar impurities that are not well-retained on reversed-phase columns.
Mobile Phase	Acetonitrile/Methanol and Water with 0.1% Formic Acid or Ammonium Formate	Acetonitrile/Methanol and Water with 0.1% Formic Acid or Ammonium Formate	High organic content (>80% Acetonitrile) with an aqueous buffer	The choice of organic modifier and additive can significantly impact peak shape and ionization efficiency in the mass spectrometer. Formic acid is a common choice as it provides protons for positive ion mode ESI. Ammonium formate can be used to buffer the mobile phase and improve peak shape.
Gradient	A gradient from low to high organic content is typically used to elute a wide range of impurities with varying polarities.	A similar gradient approach would be employed, with potential adjustments to the slope and duration to optimize resolution.	A gradient from high to low organic content would be used.	A well-optimized gradient is crucial for resolving closely eluting impurities and ensuring that all components are eluted from the column.

Experimental Protocol: LC Method Development

• Initial Screening: Screen C18, Phenyl-Hexyl, and HILIC columns with a generic gradient (e.g., 5-95% acetonitrile in water with 0.1% formic acid over 20 minutes).

• Mobile Phase Optimization: Evaluate the effect of different organic modifiers (acetonitrile vs. methanol) and additives (formic acid vs. ammonium formate) on peak shape and resolution.

• Gradient Optimization: Fine-tune the gradient slope and duration to maximize the separation of the API from its impurities.

• Flow Rate and Temperature: Optimize the flow rate and column temperature to improve efficiency and resolution.

Mass Spectrometry: Detection and Structural Elucidation

The mass spectrometer provides the mass-to-charge ratio (m/z) of the analytes and, through fragmentation, information about their chemical structure.

Technique	High-Resolution Mass Spectrometry (HRMS) - e.g., Orbitrap, TOF	Tandem Mass Spectrometry (MS/MS) - e.g., Triple Quadrupole, Ion Trap	Rationale & Comparison
Primary Function	Accurate mass measurement for elemental composition determination.	Structural elucidation through controlled fragmentation.	HRMS provides high mass accuracy, allowing for the determination of the elemental formula of an unknown impurity. This is a powerful tool for initial identification. MS/MS is used to fragment a selected precursor ion and analyze the resulting product ions. The fragmentation pattern is like a fingerprint of the molecule and is used to deduce its structure.
Data Acquisition Mode	Full Scan	Product Ion Scan, Precursor Ion Scan, Neutral Loss Scan	A full scan HRMS experiment provides accurate mass data for all ions detected. In a product ion scan, a specific precursor ion is selected and fragmented. Precursor ion and neutral loss scans are used to screen for compounds that share a common substructure.
Application in Impurity Analysis	Tentative identification of impurities by determining their elemental composition.	Confirmation of impurity structures by comparing fragmentation patterns with that of the API or known standards.	For a comprehensive analysis, a combination of HRMS for initial identification and MS/MS for structural confirmation is the most powerful approach.

Experimental Protocol: MS Data Acquisition and Analysis

• Full Scan Analysis: Acquire data in full scan mode with high resolution and mass accuracy to detect all potential impurities.

• MS/MS Analysis: For each detected impurity, perform a product ion scan to obtain its fragmentation spectrum.

• Fragmentation Pathway Analysis: Propose fragmentation pathways for the API and its impurities. Commonalities in fragmentation patterns can reveal structural similarities.

Caption: A simplified diagram of the tandem mass spectrometry (MS/MS) process.

Data Interpretation: A Case Study Approach

While specific experimental data for 3-Bromo-3'-piperidinomethyl benzophenone is not publicly available, we can illustrate the data interpretation process with a hypothetical example.

Scenario: An unknown impurity is detected at a retention time of 5.2 minutes with an m/z of 358.0912 in positive ion mode. The API has an m/z of 372.1066.

Table 1: Hypothetical Impurity Data

| Compound | Retention Time (min) | Observed m/z | **Prop

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Bromo-3'-piperidinomethyl benzophenone

This guide provides essential safety and logistical information for the proper disposal of 3-Bromo-3'-piperidinomethyl benzophenone. As a trusted partner in your research, we are committed to providing value beyond the product itself by ensuring you have the knowledge to maintain a safe and compliant laboratory environment. This document is designed for researchers, scientists, and drug development professionals who handle this and similar chemical compounds.

Hazard Assessment and Chemical Profile

Understanding the intrinsic properties and associated hazards of 3-Bromo-3'-piperidinomethyl benzophenone is the foundation of its safe handling and disposal. This compound is a derivative of benzophenone and piperidine, and its hazard profile is informed by these structural motifs.

• Benzophenone Moiety : Benzophenone is suspected of causing cancer and is recognized as being very toxic to aquatic life with long-lasting effects.[1][2] Dusts of benzophenone derivatives may also form explosive mixtures in the air upon heating.

• Piperidine Moiety : Piperidine is a flammable liquid and is toxic and corrosive.[3][4][5] It is harmful if swallowed and toxic in contact with skin or if inhaled.[5]

• Halogenation (Bromine) : The presence of a bromine atom classifies this compound as a halogenated organic. Halogenated compounds are often toxic and require specific disposal routes to prevent the release of harmful substances into the environment.[6][7]

Hazard Category	Associated Risk	Source Moiety
Health Hazards	Suspected Carcinogen	Benzophenone[1][9][10]
Toxic/Harmful if Swallowed, Inhaled, or in Contact with Skin	Piperidine, Bromo-organics[5][11]
Causes Skin, Eye, and Respiratory Irritation	Piperidine, Bromo-organics[8][12][13]
Physical Hazards	Potential for Combustible Dust Explosion	Benzophenone[1]
Environmental Hazards	Very toxic to aquatic life with long-lasting effects	Benzophenone[1][2][14]

Regulatory Framework for Hazardous Waste Disposal

The disposal of chemical waste is strictly regulated to protect human health and the environment. In the United States, the primary regulation is the Resource Conservation and Recovery Act (RCRA) , enforced by the Environmental Protection Agency (EPA).[15]

The core principle of RCRA is "cradle-to-grave" management, which holds the generator of the waste responsible for its safe handling from generation to final disposal.[16] This means your institution is legally obligated to ensure that 3-Bromo-3'-piperidinomethyl benzophenone is correctly identified, stored, transported, and disposed of at a permitted facility.[16][17][18]

This compound must be classified as a hazardous waste due to its likely toxicity and ecotoxicity.

Personal Protective Equipment (PPE) and Safe Handling

Before handling 3-Bromo-3'-piperidinomethyl benzophenone for any purpose, including disposal, the following minimum PPE must be worn:

• Eye Protection : Tightly fitting safety goggles or a face shield.[19]

• Hand Protection : Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling.[14]

• Body Protection : A lab coat or chemical-resistant apron. A complete suit protecting against chemicals may be required for large quantities or spills.[19]

• Respiratory Protection : All handling of this compound, especially in powdered form or when generating aerosols, should be conducted within a certified chemical fume hood to prevent inhalation.[6] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[19]

Safe Handling Practices :

• Avoid generating dust.[1]

• Wash hands thoroughly after handling.[1][19]

• Keep the compound away from ignition sources.[6]

• Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[7]

Waste Characterization and Segregation: The Critical First Step

Proper segregation of chemical waste is paramount for safety, compliance, and cost-effective disposal. Due to the presence of bromine, 3-Bromo-3'-piperidinomethyl benzophenone waste must be classified as Halogenated Organic Waste .

Causality : Halogenated waste streams are incinerated at specific temperatures to ensure the complete destruction of the molecules and to "scrub" the resulting acid gases (like hydrobromic acid), preventing their release into the atmosphere. Mixing halogenated waste with non-halogenated waste contaminates the entire container, forcing the entire volume to be disposed of via the more expensive and specialized halogenated route.[20][21]

Workflow for Waste Segregation:

Caption: Decision workflow for proper waste segregation.

Step-by-Step Disposal Protocol

Follow these procedures to ensure the safe and compliant disposal of 3-Bromo-3'-piperidinomethyl benzophenone and associated materials.

Step 1: Container Selection and Labeling

• Select the Correct Container : Use a dedicated, leak-proof container specifically designated for "Halogenated Organic Waste."[6][7] The container must be made of a material compatible with the chemical and have a secure, screw-top cap.[7]

• Pre-Label the Container : Before adding any waste, affix a "Hazardous Waste" label provided by your institution's Environmental Health & Safety (EHS) department.[21] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "3-Bromo-3'-piperidinomethyl benzophenone" (no abbreviations or formulas).[7]

  • An accurate list of all constituents and their approximate percentages.[20]

  • The relevant hazard characteristics (e.g., Toxic, Flammable).[21]

Step 2: Transferring Chemical Waste

• Solid Waste :

  • Work within a chemical fume hood.

  • Carefully scrape or sweep any residual solid 3-Bromo-3'-piperidinomethyl benzophenone from flasks, beakers, or weighing dishes into the designated "Halogenated Organic Waste" container.

  • Use a minimal amount of a suitable solvent (e.g., acetone, ethanol) to rinse the emptied container. This rinseate must also be disposed of as halogenated waste.

• Contaminated Labware and Debris :

  • Items such as used gloves, weighing paper, and absorbent pads contaminated with the compound must be placed in the solid "Halogenated Organic Waste" container. Do not dispose of these items in the regular trash.

• Empty Original Containers :

  • An "empty" container that held this compound is not truly empty and must be disposed of as hazardous waste unless properly decontaminated.

  • Rinse the container three times with a suitable solvent. The rinseate is considered hazardous waste and must be collected in the "Halogenated Organic Liquid Waste" container.

  • After rinsing, deface the label on the original container and dispose of it according to your institution's policy for empty chemical containers.

Step 3: Waste Accumulation and Storage

• Keep Containers Closed : The waste container must be securely sealed at all times, except when actively adding waste.[7][21] This prevents the release of volatile organic compounds (VOCs) into the lab atmosphere.

• Store in a Satellite Accumulation Area (SAA) : Store the waste container in a designated SAA, which is typically located at or near the point of generation.[21]

• Secondary Containment : The waste container should be placed inside a larger, chemically resistant secondary container to contain any potential leaks or spills.[21]

Step 4: Arranging for Disposal

• Do Not Pour Down the Drain : Under no circumstances should this chemical or its solutions be poured down the sink.[6][7] This is illegal and environmentally damaging.

• Contact EHS : Once the waste container is nearly full (e.g., 75% capacity), or if it has been accumulating for a period approaching your site's limit (often 180 days for Small Quantity Generators), contact your institution's EHS department to arrange for a pickup.[21]

Spill and Emergency Procedures

Accidental spills must be handled promptly and safely.

• Evacuate and Alert : If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your colleagues and supervisor.

• Contain the Spill : For small spills, contain the material using an inert absorbent material like vermiculite, dry sand, or a commercial spill kit.[3] Do not use combustible materials like paper towels to absorb large quantities of liquid.

• Cleanup :

  • While wearing appropriate PPE, carefully scoop the absorbent material into a designated waste bag or container.

  • Clean the spill area with soap and water.

  • All materials used for cleanup (absorbent, gloves, etc.) are considered hazardous waste and must be placed in the "Halogenated Organic Waste" container.[21]

• First Aid :

  • Skin Contact : Immediately remove all contaminated clothing and rinse the affected skin with plenty of water for 15-20 minutes.[1]

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, removing contact lenses if possible. Seek medical attention.[1]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

References

• Benzophenone - Safety Data Sheet. (2015, March 19). Vertex AI Search.
• How to Properly Manage Hazardous Waste Under EPA Regul
• Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• Waste, Chemical, and Cleanup Enforcement. (2025, April 15). US EPA.
• Halogenated Organic Liquids - Standard Oper
• Organic Solvents. Cornell EHS.
• Technical Resource Document: Treatment Technologies for Halogen
• Benzophenone - Safety D
• Halogenated Solvents in Laboratories.
• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
• Summary of Hazardous Waste Regulations. (2024, August 12). Florida Department of Environmental Protection.
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council.
• Piperidine | C5H11N | CID 8082. PubChem, NIH.
• SAFETY DATA SHEET. (2025, November 20). Merck Millipore.
• 4-bromo-3-fluoro-3'-piperidinomethyl benzophenone. Fluorochem.
• PIPERIDINE CAS NO 110-89-4 MATERIAL SAFETY D
• PIPERIDINE-D11 - Safety Data Sheet. (2026, January 17). ChemicalBook.
• Safety Data Sheet: Benzophenone. (2025, March 10). Carl ROTH.
• Benzophenone. Chemical Safety Facts.
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• SAFETY D
• 3-(Bromomethyl)benzophenone | C14H11BrO | CID 89586. PubChem, NIH.
• SAFETY DATA SHEET. (2025, September 12). Thermo Fisher Scientific.
• Safety Data Sheet. (2012, July 9). Sigma-Aldrich.
• Safety Data Sheet: Piperidine. (2025, March 31). Carl ROTH.
• 4'-Bromo-3'-fluoro-2-piperidinomethyl benzophenone | C19H19BrFNO | CID 24725203. PubChem, NIH.
• Safety d

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Personal protective equipment for handling 3-Bromo-3'-piperidinomethyl benzophenone

Topic: CAS Number: 898792-90-0 Classification: Pharmaceutical Intermediate / Fine Chemical[1]

Executive Safety Summary

Immediate Action Required: Treat 3-Bromo-3'-piperidinomethyl benzophenone as a High-Potency Pharmacophore Intermediate .[1] Due to the absence of a global Occupational Exposure Limit (OEL) for this specific CAS, you must apply Control Banding Level 3 (OEB 3) protocols.

This compound combines a benzophenone core (potential photosensitizer/endocrine activity) with a piperidinyl moiety (basic, potential neuroactive/irritant properties) and a halogen (bromine) .[1] The synergistic risk profile necessitates protection against inhalation of particulates and dermal absorption .

Critical Hazard	Risk Justification	Immediate Control
Skin/Eye Corrosion	The piperidine side chain imparts basicity; potential for chemical burns or severe irritation (H314/H315).[1]	Double Nitrile Gloves (0.11mm min) + Goggles.
Respiratory Toxicity	Halogenated benzophenones are mucous membrane irritants (H335). Dust/aerosol inhalation is the primary exposure route.[1]	Certified Fume Hood or HEPA-filtered enclosure.
Systemic Toxicity	Piperidine derivatives can exhibit acute toxicity (H301/H311) and neuroactivity.	Total body coverage ; no exposed skin.

Part 1: Personal Protective Equipment (PPE) Technical Specifications

Do not rely on generic "lab safety" advice. The lipophilic nature of the benzophenone ring allows this compound to penetrate standard latex rapidly.

Hand Protection (Barrier Integrity)

• Primary Recommendation: Double-gloving technique.

  • Inner Layer: Low-modulus Nitrile (2.5 mil / 0.06 mm) – provides tactile sensitivity.

  • Outer Layer: High-Performance Nitrile (5-8 mil / 0.12-0.20 mm) – provides chemical resistance.[1]

• Material Logic: Natural rubber latex is prohibited due to the compound's organic solubility profile.

• Breakthrough Time: Assume <15 minutes for standard disposable gloves if dissolved in organic solvents (DCM, Methanol).[1] Change outer gloves immediately upon splash contact.

Respiratory Protection (Inhalation Defense)

• Primary Control: Handling must occur inside a chemical fume hood.

• Secondary Control (If Hood Unavailable/Spill Cleanup):

  • Respirator: Full-face air-purifying respirator (APR).

  • Cartridge: Multi-gas cartridge (Organic Vapor/Acid Gas) with a P100 particulate pre-filter .

  • Why: The piperidine moiety may generate basic vapors; the solid form generates dust. A combo filter covers both phases.

Eye & Face Protection[1][3][4][5][6]

• Standard Operation: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the corrosive potential of the piperidine group.[1]

• High Risk (Synthesis/Scale-up): Polycarbonate Face Shield worn over goggles.

Body Protection

• Lab Coat: Tyvek® or chemically resistant, non-woven polypropylene coat (closed front).[1] Cotton coats are porous and retain the chemical against the skin.

• Footwear: Closed-toe, non-perforated leather or synthetic leather shoes. Shoe covers recommended for powder handling.

Part 2: Operational Protocols & Engineering Controls

Workflow Logic Diagram

The following decision tree illustrates the required safety hierarchy for handling this compound.

Caption: Operational hierarchy emphasizing containment (Fume Hood) and specific decontamination steps based on chemical properties.

Step-by-Step Handling Procedures

1. Weighing & Transfer (Critical Step)

• The Risk: Static electricity can disperse the powder form, leading to inhalation.[1]

• Protocol:

  • Place an ionizing fan or anti-static gun inside the fume hood to neutralize static charge on the weighing boat.

  • Line the work surface with an absorbent, plastic-backed mat (absorbent side up).

  • Weigh directly into a tared vial. Do not weigh onto paper.

  • Cap the vial inside the hood before removing it.

2. Solubilization

• The Risk: Exothermic reaction or splashing.

• Protocol: Add solvent slowly to the solid. If using chlorinated solvents (DCM/Chloroform), be aware that these permeate gloves rapidly, carrying the toxic benzophenone with them.[1]

3. Spill Management

• Minor Spill (<5g/5mL):

  • Alert nearby personnel.

  • Cover with Chemizorb® or vermiculite.

  • Specific Neutralization: Since the molecule has a basic piperidine tail, wipe the area with a mild acid solution (e.g., 5% acetic acid or citric acid) after bulk removal to neutralize residues.[1]

  • Dispose of waste as Halogenated Organic Waste .

Part 3: Waste Disposal & Decontamination

Disposal Stream Classification:

• Primary Stream: Halogenated Organic Solvents/Solids (Due to Bromine content).

• Labeling: Must be clearly labeled "Toxic," "Irritant," and "Halogenated."[1]

Decontamination Verification:

• Glassware should be rinsed with a dilute acid (1N HCl or Acetic Acid) before the standard acetone/water wash. This protonates the piperidine nitrogen, making the compound water-soluble and easier to remove from glass surfaces.

References

• PubChem. (2025). 3-(Bromomethyl)benzophenone Compound Summary. National Library of Medicine. Retrieved from [Link][1]

• ECHA (European Chemicals Agency). (2023). Piperidine - Substance Information & Hazards. Retrieved from [Link][1]

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Piperidine. Retrieved from [Link]

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